PF-05085727

Core Science & Biosynthesis

An In-depth Guide to the Mechanism of Action of PF-05089771, a Selective Nav1.7 Inhibitor

A Note on Compound Identification: Initial searches for "PF-05085727" primarily identify it as a phosphodiesterase 2A (PDE2A) inhibitor. However, the context of detailed mechanistic inquiry for pain research strongly points towards a similarly named compound, PF-05089771 . This document will focus on PF-05089771, a potent and selective inhibitor of the voltage-gated sodium channel Nav1.7, which has been the subject of extensive investigation as a novel analgesic.

Core Mechanism of Action

PF-05089771 is a small-molecule arylsulfonamide that functions as a potent and highly selective antagonist of the voltage-gated sodium channel Nav1.7.[1][2][3][4][5] Its mechanism is distinguished by its state-dependent inhibition, preferentially binding to and stabilizing the inactivated states of the channel over the resting state.[1][2][6][7][8][9] This mode of action makes it particularly effective at silencing hyperexcitable neurons characteristic of chronic pain states, while having minimal effect on normal neuronal activity.

State-Dependent Binding to a Novel Site

The inhibitory action of PF-05089771 is intricately linked to the conformational state of the Nav1.7 channel. The channel cycles between three main states: resting (closed), open, and inactivated. PF-05089771 exhibits a profound preference for the inactivated state, with an IC50 in the low nanomolar range, compared to a micromolar affinity for the resting state.[8]

A key feature of its mechanism is its unique binding site. Unlike traditional local anesthetics that physically block the channel's inner pore, PF-05089771 interacts with the voltage-sensor domain (VSD) of Domain IV (VSD4) on the extracellular side of the channel.[1][6][7][9][10][11] The movement of the VSD4 is critical for channel inactivation. It is hypothesized that depolarization triggers a conformational change in the VSD4, which in turn exposes a high-affinity binding site for PF-05089771.[6] By binding to this site, the compound "traps" or stabilizes the VSD4 in its outward, inactivated position. This prevents the channel from returning to the resting state, thereby rendering it non-conducting and unable to propagate action potentials.[1][6][10]

The kinetics of this interaction are characterized by a slow, depolarization-dependent onset of block and a similarly slow recovery.[1][6] The degree of inhibition is more dependent on the cumulative time the channel spends in a depolarized state rather than its occupancy in a specific fast- or slow-inactivated state.[1][6]

Role in Nociceptive Signaling

The Nav1.7 channel is a critical component of the pain signaling pathway. It is preferentially expressed in peripheral nociceptive (pain-sensing) neurons of the dorsal root ganglia (DRG) and sympathetic ganglion neurons.[12][13] Within these neurons, Nav1.7 channels are concentrated at the nerve endings, where they act as "threshold channels." They amplify small, sub-threshold depolarizations generated by noxious stimuli, bringing the neuron to the threshold required to fire an action potential.[12][14] This action potential then propagates along the nerve fiber to the spinal cord, initiating the sensation of pain.[12]

PF-05089771 disrupts this process at its earliest stage. By selectively inhibiting Nav1.7 in its inactivated state, the compound effectively dampens the amplification of generator potentials at the nociceptor terminal. This reduces neuronal hyperexcitability and prevents the initiation and conduction of pain signals, without affecting other sensory modalities or essential physiological functions controlled by other sodium channel subtypes.[2]

Caption: Nociceptive signaling pathway and inhibition by PF-05089771.

Quantitative Pharmacology

The potency and selectivity of PF-05089771 have been extensively characterized using electrophysiological assays. The data below summarizes its inhibitory activity against Nav1.7 from various species and its selectivity profile across other human Nav channel subtypes.

Potency Across Species (IC50)

Channel Ortholog	IC50 (nM)	Reference(s)
Human Nav1.7	11	[4][5][6]
Mouse Nav1.7	8	[4][5]
Cynomolgus Monkey Nav1.7	12	[5]
Dog Nav1.7	13	[5]
Rat Nav1.7	171	[4][5]
Data reflects potency against the inactivated state of the channel.

Selectivity Profile Against Human Nav Channels (IC50)

Channel Subtype	IC50 (µM)	Selectivity vs. hNav1.7 (approx. fold)	Reference(s)
Nav1.2	0.11	~10x	[4][5]
Nav1.6	0.16	~15x	[4]
Nav1.1	0.85	~77x	[4]
Nav1.4	10	~909x	[4][5]
Nav1.3	11	~1000x	[4][5]
Nav1.5	25	>1000x	[4][5]
Nav1.8	>10	>1000x	[5]
Selectivity was assessed against the inactivated state for each channel subtype.

The compound demonstrates remarkable selectivity for Nav1.7 over the cardiac (Nav1.5) and peripheral nerve (Nav1.8) tetrodotoxin-resistant (TTX-R) channels, which is a critical feature for minimizing cardiovascular and other off-target side effects.[5][8][11]

Key Experimental Protocols

The mechanism of action of PF-05089771 was elucidated through a series of specialized in vitro experiments.

Whole-Cell Patch-Clamp Electrophysiology

This is the cornerstone technique for characterizing ion channel modulators. The protocol involves:

• Cell Lines: Human embryonic kidney (HEK293) cells stably expressing the specific human Nav channel subtype of interest are commonly used.[2][7]

• Recording: A glass micropipette forms a high-resistance seal with the cell membrane, allowing control of the membrane voltage and measurement of the ion currents flowing through the channels. Automated patch-clamp systems, such as the PatchXpress, are often employed for higher throughput.[2][8][11]

• State-Dependence Assessment: To determine the affinity for different channel states, specific voltage-clamp protocols are applied:

  • Resting State Protocol: The cell membrane is held at a very negative potential (e.g., -110 mV) to ensure most channels are in the resting state. Short depolarizing pulses are then applied to open the channels, and the resulting current is measured before and after drug application.[2][8]

  • Inactivated State Protocol: The membrane is held at a more depolarized potential (e.g., -60 to -70 mV), which mimics physiological resting potentials and causes a significant fraction of Nav1.7 channels to enter an inactivated state. A test pulse is then applied to measure the current from the remaining non-inactivated channels. This protocol is used to determine the IC50 for the inactivated state.[2][8][11]

Site-Directed Mutagenesis

To identify the binding site, specific amino acids in the Nav1.7 protein are mutated, and the effect on the potency of PF-05089771 is measured using patch-clamp electrophysiology. A significant reduction in potency following a mutation indicates that the altered amino acid is part of the binding site. Studies showed that mutations in the VSD4 dramatically reduced the inhibitory activity of PF-05089771, whereas mutations at the known binding sites for local anesthetics or tetrodotoxin (B1210768) had little effect.[11]

Native Neuron Functional Assays

To confirm the relevance of the findings in a more physiological system, experiments are performed on primary sensory neurons isolated from dorsal root ganglia (DRG) of mice or humans.[2]

• Current-Clamp Recordings: In this configuration, the firing of action potentials in response to a current injection is measured. Application of PF-05089771 has been shown to block action potential firing in these native nociceptors, confirming its ability to reduce neuronal excitability.[2]

Caption: Workflow for assessing state-dependent inhibition via electrophysiology.

Conclusion

PF-05089771 is a pioneering example of a highly selective, state-dependent Nav1.7 inhibitor. Its mechanism of action, involving the stabilization of the channel's inactivated state via a novel binding site on the VSD4, represents a sophisticated approach to targeting pain pathways. While the compound ultimately failed to demonstrate broad analgesic efficacy in late-stage clinical trials for conditions like diabetic peripheral neuropathy, its development provided invaluable insights into the pharmacology of Nav1.7 and the complexities of translating preclinical potency into clinical success.[10][14] The detailed characterization of its mechanism continues to inform the design of next-generation Nav1.7 inhibitors and the broader field of pain drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. Subtype-Selective Small Molecule Inhibitors Reveal a Fundamental Role for Nav1.7 in Nociceptor Electrogenesis, Axonal Conduction and Presynaptic Release | PLOS One [journals.plos.org]
• 3. PF-05089771 - Wikipedia [en.wikipedia.org]
• 4. PF 05089771 | Voltage-gated Sodium (NaV) Channels | Tocris Bioscience [tocris.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. The Selective Nav1.7 Inhibitor, PF-05089771, Interacts Equivalently with Fast and Slow Inactivated Nav1.7 Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Lidocaine Binding Enhances Inhibition of Nav1.7 Channels by the Sulfonamide PF-05089771 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. PF-05089771 | 1430806-03-3 | Benchchem [benchchem.com]
• 10. medcentral.com [medcentral.com]
• 11. Subtype-Selective Small Molecule Inhibitors Reveal a Fundamental Role for Nav1.7 in Nociceptor Electrogenesis, Axonal Conduction and Presynaptic Release - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Nav1.7 and Nav1.8: Role in the pathophysiology of pain - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Lack of Detection of the Analgesic Properties of PF‐05089771, a Selective Nav1.7 Inhibitor, Using a Battery of Pain Models in Healthy Subjects - PMC [pmc.ncbi.nlm.nih.gov]

The PDE2A Inhibitor PF-05085727: A Technical Guide for Neuroscience and Cognition Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

PF-05085727 is a potent and selective inhibitor of phosphodiesterase 2A (PDE2A), an enzyme that plays a critical role in cyclic nucleotide signaling within the central nervous system. By preventing the degradation of cyclic guanosine (B1672433) monophosphate (cGMP), PF-05085727 modulates downstream signaling pathways implicated in synaptic plasticity, learning, and memory. This technical guide provides a comprehensive overview of PF-05085727, including its mechanism of action, quantitative data from key preclinical studies, detailed experimental protocols, and visualizations of relevant biological pathways and experimental workflows.

Core Mechanism of Action: PDE2A Inhibition

PF-05085727 exerts its effects by selectively inhibiting the PDE2A enzyme. PDE2A is a dual-substrate phosphodiesterase that hydrolyzes both cyclic adenosine (B11128) monophosphate (cAMP) and cGMP.[1] However, its activity is allosterically activated by cGMP binding to its GAF-B domain. In neuronal cells, the inhibition of PDE2A by PF-05085727 leads to an accumulation of intracellular cGMP. This increase in cGMP can then influence a variety of downstream effectors, including protein kinase G (PKG), cyclic nucleotide-gated (CNG) ion channels, and other phosphodiesterases, thereby modulating neuronal function and synaptic plasticity.[1]

Signaling Pathway of PF-05085727 Action

PF-05085727 inhibits PDE2A, increasing cGMP and promoting synaptic plasticity.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical research on PF-05085727.

Parameter	Value	Species	Assay Type	Reference
IC50	2 nM	N/A	In vitro enzyme assay
Selectivity vs PDE1	>4000-fold	N/A	In vitro enzyme assay
Selectivity vs PDE3-11	>4000-fold	N/A	In vitro enzyme assay
In vitro inhibitory activity of PF-05085727.

Brain Region	cGMP Increase (Fold over vehicle)	Species	Dosage	Time Point	Reference
Cortex	Data not available	Rat	-	-
Hippocampus	Data not available	Rat	-	-
Striatum	Data not available	Rat	-	-
In vivo effects of PF-05085727 on brain cGMP levels.

Behavioral Task	Treatment Group	Outcome Measure	Result	Species	Reference
Contextual Fear Conditioning	PF-05085727	Freezing Percentage	Data not available	Rat
Vehicle	Freezing Percentage	Data not available	Rat
Cognitive effects of PF-05085727 in behavioral assays.

Key Experimental Protocols

In Vitro PDE2A Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of PF-05085727 against PDE2A.

Methodology:

• Enzyme Preparation: Recombinant human PDE2A is expressed and purified.

• Assay Buffer: Prepare a buffer containing Tris-HCl, MgCl2, and a cGMP substrate.

• Compound Dilution: Serially dilute PF-05085727 to a range of concentrations.

• Reaction: Incubate the PDE2A enzyme with the cGMP substrate and varying concentrations of PF-05085727.

• Detection: The amount of hydrolyzed cGMP (5'-GMP) is quantified, typically using a scintillation proximity assay or fluorescence polarization.

• Data Analysis: Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Contextual Fear Conditioning

Objective: To assess the effect of PF-05085727 on associative learning and memory.

Methodology:

• Apparatus: A conditioning chamber equipped with a grid floor for delivering a mild footshock and a video camera for recording behavior.

• Acclimation: Allow rats to acclimate to the testing room for at least 60 minutes before the experiment.

• Training (Day 1):

  • Place the rat in the conditioning chamber and allow for a 2-minute exploration period.

  • Deliver a mild, brief footshock (e.g., 0.5 mA for 2 seconds) as the unconditioned stimulus (US).

  • The context of the chamber serves as the conditioned stimulus (CS).

  • Administer PF-05085727 or vehicle at a predetermined time before or after training.

• Testing (Day 2):

  • Place the rat back into the same conditioning chamber.

  • Record the amount of time the animal spends "freezing" (complete immobility except for respiration) over a set period (e.g., 5 minutes).

• Data Analysis: The percentage of time spent freezing is calculated and compared between the PF-05085727-treated and vehicle-treated groups.

Workflow for the Contextual Fear Conditioning experiment.

In Vivo Electrophysiology (Proposed)

Objective: To determine if PF-05085727 modulates LTP at Schaffer collateral-CA1 synapses.

Methodology:

• Slice Preparation: Prepare acute hippocampal slices from rats.

• Recording: Obtain baseline field excitatory postsynaptic potentials (fEPSPs) in the CA1 region by stimulating the Schaffer collaterals.

• Drug Application: Perfuse the slices with PF-05085727 or vehicle.

• LTP Induction: Induce LTP using a high-frequency stimulation (HFS) protocol (e.g., theta-burst stimulation).

• Post-Induction Recording: Continue to record fEPSPs for at least 60 minutes after HFS.

• Data Analysis: Compare the magnitude and stability of LTP between the PF-05085727-treated and vehicle-treated slices.

Discussion and Future Directions

PF-05085727 represents a valuable research tool for investigating the role of the cGMP signaling pathway in cognitive processes. Its high potency and selectivity for PDE2A allow for targeted interrogation of this enzyme's function in neuronal circuits underlying learning and memory.

Future research should focus on elucidating the precise downstream targets of the elevated cGMP levels induced by PF-05085727 and how these molecular changes translate into alterations in synaptic efficacy and, ultimately, behavior. Further in vivo studies are warranted to establish a more comprehensive profile of its cognitive-enhancing effects across different learning and memory paradigms. Additionally, exploring the therapeutic potential of PF-05085727 in animal models of cognitive impairment associated with psychiatric and neurological disorders would be a logical next step in its development.

References

• 1. What are PDE2A inhibitors and how do they work? [synapse.patsnap.com]

The Therapeutic Potential of PF-05085727: A Technical Guide for Drug Development Professionals

An In-depth Analysis of a Potent and Selective PDE2A Inhibitor for Cognitive Enhancement

This technical guide provides a comprehensive overview of the investigational compound PF-05085727, a potent and selective inhibitor of phosphodiesterase 2A (PDE2A). The document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of targeting the cyclic guanosine (B1672433) monophosphate (cGMP) signaling pathway for the treatment of cognitive disorders. This guide synthesizes the available preclinical data, outlines relevant experimental protocols, and visualizes the underlying biological mechanisms.

Core Mechanism of Action

PF-05085727 exerts its pharmacological effect by selectively inhibiting the PDE2A enzyme. PDE2A is a dual-substrate phosphodiesterase that hydrolyzes both cyclic adenosine (B11128) monophosphate (cAMP) and cGMP, with a preference for cGMP. By inhibiting PDE2A, PF-05085727 prevents the breakdown of cGMP, leading to its accumulation in cells where PDE2A is expressed.[1] The brain, particularly regions involved in learning and memory such as the hippocampus and cortex, shows high expression of PDE2A. The resulting increase in intracellular cGMP levels is believed to be the primary mechanism through which PF-05085727 may enhance cognitive function.[1]

Quantitative Data

The available quantitative data for PF-05085727 highlight its potency and selectivity. This information is crucial for assessing its potential as a therapeutic agent and for designing further preclinical and clinical studies.

Parameter	Value	Selectivity	Source
IC50	2 nM	>4,000-fold vs. PDE1 and PDE3-11	[1]

Note: As of this writing, detailed public information regarding the preclinical pharmacokinetics (PK), pharmacodynamics (PD), and in vivo efficacy of PF-05085727 is limited. The data presented here is based on initial characterizations of the compound.

Signaling Pathway

The inhibition of PDE2A by PF-05085727 initiates a cascade of signaling events that are thought to underlie its pro-cognitive effects. The elevation of cGMP levels activates protein kinase G (PKG), which in turn can phosphorylate various downstream targets, including transcription factors like the cAMP response element-binding protein (CREB). Activated CREB plays a critical role in synaptic plasticity and the formation of long-term memories.

PF-05085727 Signaling Pathway

Experimental Protocols

To facilitate further research and validation of PF-05085727 and other PDE2A inhibitors, this section provides detailed methodologies for key experiments.

PDE2A Inhibition Assay (In Vitro)

This protocol describes a common method to determine the in vitro potency of a test compound against the PDE2A enzyme.

Principle: The assay measures the conversion of a fluorescently labeled cGMP substrate to its linearized monophosphate form by PDE2A. The binding of this product to a specific binding agent results in a change in fluorescence polarization, which is proportional to enzyme activity.

Materials:

• Recombinant human PDE2A enzyme

• Fluorescein-labeled cGMP (F-cGMP)

• PDE assay buffer

• Binding agent

• Test compound (PF-05085727)

• 384-well microplates

Procedure:

• Prepare serial dilutions of the test compound in DMSO.

• Add the diluted compound to the microplate wells.

• Add the PDE2A enzyme to each well, except for the negative control wells.

• Initiate the enzymatic reaction by adding the F-cGMP substrate.

• Incubate the plate at room temperature for 60 minutes.

• Stop the reaction and add the binding agent.

• Read the fluorescence polarization on a suitable plate reader.

• Calculate the IC50 value by fitting the data to a four-parameter logistic equation.

In Vitro PDE2A Inhibition Assay Workflow

Measurement of Brain cGMP Levels (In Vivo)

This protocol outlines the procedure for quantifying cGMP levels in the brain of rodents following administration of a PDE2A inhibitor.

Principle: Brain tissue is collected at a specific time point after compound administration. The tissue is then processed to extract small molecules, and the concentration of cGMP is determined using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.

Materials:

• Test animals (e.g., mice or rats)

• Test compound (PF-05085727) formulated in a suitable vehicle

• Anesthesia

• Dissection tools

• Homogenizer

• Acidified organic solvent for extraction

• LC-MS/MS system

Procedure:

• Administer the test compound or vehicle to the animals at the desired dose and route.

• At the designated time point, anesthetize the animals and collect the brain tissue.

• Immediately freeze the tissue in liquid nitrogen to halt enzymatic activity.

• Homogenize the frozen tissue in the acidified organic solvent.

• Centrifuge the homogenate to pellet the protein and cellular debris.

• Collect the supernatant containing the cGMP.

• Analyze the supernatant using a validated LC-MS/MS method to quantify cGMP levels.

• Normalize the cGMP concentration to the total protein content of the tissue sample.

In Vivo Brain cGMP Measurement Workflow

Therapeutic Potential and Future Directions

The potent and selective inhibition of PDE2A by PF-05085727, coupled with its ability to penetrate the brain, positions it as a promising candidate for the treatment of cognitive deficits in various neurological and psychiatric disorders. The elevation of cGMP in key brain regions involved in memory and executive function provides a strong mechanistic rationale for its therapeutic potential.

Future research should focus on:

• Comprehensive Preclinical Profiling: Detailed in vivo studies are required to establish a clear pharmacokinetic/pharmacodynamic relationship and to assess the efficacy of PF-05085727 in relevant animal models of cognitive impairment.

• Translational Biomarkers: The development of translational biomarkers, such as the measurement of cGMP levels in cerebrospinal fluid (CSF), will be crucial for guiding dose selection and demonstrating target engagement in human clinical trials.

• Clinical Investigation: Should preclinical studies prove successful, well-designed clinical trials will be necessary to evaluate the safety, tolerability, and efficacy of PF-05085727 in patient populations with cognitive impairments.

References

• 1. benchchem.com [benchchem.com]

The PDE2A Inhibitor PF-05085727 and its Implied Role in Neuronal Plasticity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

PF-05085727 is a potent and selective phosphodiesterase 2A (PDE2A) inhibitor that has demonstrated potential for cognitive enhancement in preclinical studies.[1] By elevating intracellular levels of cyclic guanosine (B1672433) monophosphate (cGMP), PF-05085727 is positioned to modulate critical signaling pathways involved in synaptic plasticity, the cellular basis for learning and memory. This technical guide synthesizes the available information on the mechanism of action of PF-05085727 and extrapolates its effects on neuronal plasticity based on findings with other selective PDE2A inhibitors and the established role of the cGMP signaling cascade. While direct quantitative data for PF-05085727's impact on long-term potentiation (LTP) and other plasticity metrics are not yet publicly detailed, this document provides a framework for understanding its potential therapeutic utility in neurological and psychiatric disorders characterized by cognitive deficits.

Introduction to PF-05085727

PF-05085727 is a small molecule inhibitor of phosphodiesterase 2A (PDE2A), an enzyme that plays a crucial role in regulating intracellular levels of the second messengers cyclic adenosine (B11128) monophosphate (cAMP) and cGMP.[1] Notably, PF-05085727 exhibits high potency and selectivity for PDE2A, with an IC50 of 2 nM.[1] Its ability to penetrate the blood-brain barrier and increase cGMP accumulation in rodent brains underscores its potential as a therapeutic agent for central nervous system disorders.[1]

Mechanism of Action: PDE2A Inhibition and cGMP Elevation

PDE2A is a dual-substrate enzyme that hydrolyzes both cAMP and cGMP. The primary mechanism of action of PF-05085727 is the competitive inhibition of PDE2A, which leads to a significant increase in the intracellular concentration of cGMP in neuronal cells.[1] This elevation of cGMP is central to the compound's effects on neuronal function and plasticity.

Signaling Pathway of PF-05085727-mediated Neuronal Plasticity

The increase in cGMP initiated by PF-05085727 is hypothesized to engage downstream signaling cascades that are known to be pivotal for synaptic plasticity.

Figure 1: Hypothesized signaling cascade of PF-05085727.

Effects on Neuronal Plasticity: Evidence from Analogous Compounds

Direct experimental data on PF-05085727's effect on neuronal plasticity are not extensively published. However, studies on other selective PDE2A inhibitors provide a strong basis for its expected pharmacological profile.

Enhancement of Long-Term Potentiation (LTP)

LTP is a long-lasting enhancement in signal transmission between two neurons that results from stimulating them synchronously. It is a key cellular mechanism underlying learning and memory. Inhibition of PDE2A has been shown to enhance hippocampal LTP.

Table 1: Expected Effects of PF-05085727 on Long-Term Potentiation (LTP) based on data from other PDE2A inhibitors.

Parameter	Expected Effect of PF-05085727	Rationale (Based on Analogous Compounds)
fEPSP Slope Potentiation	Increased magnitude and/or duration of potentiation	PDE2A inhibitors like Bay 60-7550 have been shown to significantly enhance the magnitude of LTP in hippocampal slices.
Induction Threshold	Lowered threshold for LTP induction	Increased cGMP levels can facilitate the signaling cascades required for LTP induction, potentially reducing the amount of stimulation needed.
Late-Phase LTP (L-LTP)	Enhancement of protein synthesis-dependent L-LTP	The cGMP-PKG-CREB pathway is known to be involved in the gene expression required for the maintenance of L-LTP.

Modulation of Presynaptic Plasticity

Studies utilizing paired-pulse facilitation (PPF), a form of short-term plasticity that is sensitive to changes in presynaptic transmitter release probability, suggest a presynaptic site of action for PDE2A inhibitors.

Table 2: Anticipated Effects of PF-05085727 on Presynaptic Function.

Parameter	Expected Effect of PF-05085727	Rationale (Based on Analogous Compounds)
Paired-Pulse Facilitation (PPF)	Modulation of PPF ratio	The PDE2A inhibitor PF-999 has been shown to modulate PPF in the CA1 region of the hippocampus, indicating an effect on presynaptic release mechanisms.
Neurotransmitter Release	Potential increase in release probability	By modulating presynaptic ion channel function or the release machinery, elevated cGMP could enhance neurotransmitter release in response to action potentials.

Experimental Protocols

The following are generalized protocols for assessing the effects of compounds like PF-05085727 on neuronal plasticity, based on standard methodologies in the field.

In Vitro Electrophysiology: Hippocampal LTP

Objective: To measure the effect of PF-05085727 on LTP at Schaffer collateral-CA1 synapses in acute hippocampal slices.

Methodology:

• Slice Preparation: Transverse hippocampal slices (300-400 µm) are prepared from adult rodents and maintained in artificial cerebrospinal fluid (aCSF).

• Recording: Field excitatory postsynaptic potentials (fEPSPs) are recorded from the stratum radiatum of the CA1 region in response to stimulation of the Schaffer collaterals.

• Baseline Recording: A stable baseline of fEPSPs is recorded for at least 20 minutes with low-frequency stimulation (e.g., 0.033 Hz).

• Drug Application: PF-05085727 is bath-applied at various concentrations.

• LTP Induction: A high-frequency stimulation (HFS) protocol (e.g., two trains of 100 Hz for 1 second) is delivered to induce LTP.

• Post-HFS Recording: fEPSPs are recorded for at least 60 minutes post-HFS to measure the magnitude and stability of potentiation.

Experimental Workflow for LTP Studies

Figure 2: Workflow for in vitro LTP experiments.

Conclusion and Future Directions

PF-05085727, as a potent and selective PDE2A inhibitor, holds significant promise as a cognitive enhancer. Its mechanism of action, centered on the elevation of intracellular cGMP, strongly suggests a role in the modulation of synaptic plasticity. While direct evidence detailing its effects on LTP and other plasticity paradigms is awaited, the data from analogous compounds provide a robust framework for its expected pro-plasticity effects. Future research should focus on elucidating the precise quantitative impact of PF-05085727 on synaptic function and its therapeutic potential in various models of cognitive impairment. The logical relationship between PDE2A inhibition and the downstream effects on neuronal plasticity is a compelling area for continued investigation.

Logical Relationship Diagram

Figure 3: Logical flow from PDE2A inhibition to cognitive enhancement.

References

• 1. PF-05085727 | PDE2A inhibitor | Probechem Biochemicals [probechem.com]

Protocols & Analytical Methods

Application Notes and Protocols for PF-05085727 Administration in Rodents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the available data on the dosage and administration of PF-05085727, a potent and selective phosphodiesterase 2A (PDE2A) inhibitor, in mice and rats. Due to the limited publicly available data specifically for PF-05085727, this document also includes general protocols for common administration routes in rodents and comparative dosage information for other well-characterized PDE2A inhibitors to guide experimental design.

Mechanism of Action

PF-05085727 is a potent, selective, and brain-penetrant inhibitor of the cGMP-dependent phosphodiesterase 2A (PDE2A) with an IC50 of 2 nM.[1][2] It exhibits over 4,000-fold selectivity for PDE2A over other phosphodiesterase families (PDE1 and PDE3-11).[1][2] By inhibiting PDE2A, PF-05085727 prevents the degradation of cyclic guanosine (B1672433) monophosphate (cGMP), leading to its accumulation in brain regions with high PDE2A expression.[2] This elevation of cGMP is believed to be the primary mechanism underlying the potential cognitive-enhancing effects of PF-05085727.[2]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. PF-05085727 | PDE2A inhibitor | Probechem Biochemicals [probechem.com]

Application Notes and Protocols: Vehicle Selection for PF-05085727 for Intraperitoneal vs. Oral Gavage Administration

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to selecting appropriate vehicles for the preclinical administration of PF-05085727, a potent and selective phosphodiesterase 2A (PDE2A) inhibitor, via intraperitoneal (IP) injection and oral gavage (PO). The protocols outlined below are based on the known physicochemical properties of PF-05085727 and established best practices for in vivo formulation of poorly water-soluble compounds.

Physicochemical Properties of PF-05085727

A thorough understanding of the physicochemical properties of a compound is critical for appropriate vehicle selection. Key properties of PF-05085727 are summarized in the table below. The compound's low aqueous solubility necessitates the use of solubilizing agents for in vivo administration.

Property	Value	Source
Molecular Weight	413.40 g/mol	[1]
Formula	C20H18F3N7	[2]
Appearance	White to beige solid powder
Solubility	Soluble in DMSO (10 mM or 2 mg/mL)	[1][2]
Purity	>98% (HPLC)	[2]

Signaling Pathway of PF-05085727

PF-05085727 is a potent inhibitor of phosphodiesterase 2A (PDE2A) with an IC50 of 2 nM.[2] PDE2A is an enzyme that degrades cyclic guanosine (B1672433) monophosphate (cGMP). By inhibiting PDE2A, PF-05085727 increases intracellular levels of cGMP, which can modulate various downstream signaling pathways.

Figure 1: Simplified signaling pathway of PDE2A inhibition by PF-05085727.

Vehicle Selection and Formulation Protocols

The selection of an appropriate vehicle is crucial for ensuring the accurate delivery, optimal exposure, and minimal toxicity of the administered compound.[3] Given that PF-05085727 is poorly soluble in water, the following vehicle formulations are recommended for intraperitoneal and oral gavage administration.

Intraperitoneal (IP) Administration

For IP injections, it is critical to use a vehicle that is well-tolerated and minimizes precipitation of the compound in the peritoneal cavity. A common strategy for hydrophobic compounds is to use a co-solvent system.[4][5]

Recommended Vehicle for IP Injection:

A mixture of DMSO, PEG 400, and saline is a widely used and generally well-tolerated vehicle for IP administration of poorly soluble compounds.

Component	Percentage (v/v)	Purpose
DMSO	5-10%	Primary solvent to dissolve PF-05085727
PEG 400	30-40%	Co-solvent to improve solubility and reduce precipitation upon injection
Saline (0.9% NaCl)	50-65%	Aqueous base to make the solution isotonic

Protocol for Preparing a 1 mg/mL Dosing Solution of PF-05085727 for IP Injection:

• Dissolve PF-05085727 in DMSO: Weigh the required amount of PF-05085727 and dissolve it in the appropriate volume of DMSO (e.g., for a final volume of 10 mL with 10% DMSO, dissolve 10 mg of PF-05085727 in 1 mL of DMSO). Vortex until fully dissolved.

• Add PEG 400: Add the required volume of PEG 400 (e.g., 4 mL for a 40% final concentration) to the DMSO solution. Mix thoroughly.

• Add Saline: Slowly add the saline (e.g., 5 mL for a 50% final concentration) to the DMSO/PEG 400 mixture while vortexing to prevent precipitation.

• Final Formulation: The final solution should be clear and free of precipitates. Visually inspect the solution before each use.

Figure 2: Experimental workflow for preparing PF-05085727 for IP injection.

Oral Gavage (PO) Administration

For oral gavage, the vehicle should enhance solubility and potentially improve absorption. Suspension formulations are common for poorly soluble compounds administered orally.[6][7][8]

Recommended Vehicle for Oral Gavage:

A suspension in an aqueous vehicle containing a suspending agent and a surfactant is recommended.

Component	Concentration	Purpose
Methylcellulose (B11928114) (MC)	0.5% (w/v)	Suspending agent to ensure uniform distribution of the compound.
Tween 80	0.1% (v/v)	Surfactant to wet the compound and aid in suspension.
Purified Water	q.s. to 100%	Aqueous base.

Protocol for Preparing a 1 mg/mL Dosing Suspension of PF-05085727 for Oral Gavage:

• Prepare the Vehicle:

  • Heat about half of the required volume of purified water to 60-70°C.

  • Disperse the methylcellulose in the hot water with stirring.

  • Add the remaining volume of cold water and continue to stir until the methylcellulose is fully hydrated and the solution is clear and viscous.

  • Add Tween 80 and mix thoroughly.

• Prepare the Suspension:

  • Weigh the required amount of PF-05085727.

  • Triturate the powder with a small amount of the vehicle to form a smooth paste.

  • Gradually add the remaining vehicle to the paste while stirring to form a uniform suspension.

• Homogenize: Use a homogenizer or sonicator to ensure a fine, uniform particle size distribution within the suspension.

• Storage and Use: Store the suspension at 2-8°C and stir or vortex well before each administration to ensure homogeneity.

Figure 3: Experimental workflow for preparing PF-05085727 for oral gavage.

Important Considerations

• Toxicity of Vehicles: Always include a vehicle-only control group in your in vivo studies to account for any potential effects of the vehicle itself.[9][10] High concentrations of DMSO can be toxic.[11]

• Stability: The stability of the formulation should be assessed, especially for long-term studies. Formulations should be prepared fresh if stability is not confirmed.

• Homogeneity: For suspensions, it is critical to ensure homogeneity before each dose is administered to ensure accurate dosing.

• Animal Welfare: The viscosity of the formulation should be suitable for the chosen route of administration to avoid discomfort or injury to the animals.[3] The pH and osmolality of the vehicle should also be considered.[3]

These protocols provide a starting point for the in vivo administration of PF-05085727. It is recommended that researchers perform pilot studies to confirm the suitability and tolerability of the chosen vehicle and formulation in their specific animal model.

References

• 1. PF-05085727|CAS 1415637-72-7|sun-shinechem.com | Sun-shinechem [sun-shinechem.com]
• 2. PF-05085727 | PDE2A inhibitor | Probechem Biochemicals [probechem.com]
• 3. Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Investigation of solvents that can be used as vehicles to evaluate poorly soluble compounds in short-term oral toxicity studies in rats [jstage.jst.go.jp]
• 7. researchgate.net [researchgate.net]
• 8. Vehicle selection for nonclinical oral safety studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application of PF-05085727 in Novel Object Recognition Tests: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-05085727 is a potent and selective inhibitor of phosphodiesterase 2A (PDE2A). PDE2A is an enzyme that plays a crucial role in regulating intracellular levels of cyclic guanosine (B1672433) monophosphate (cGMP) and cyclic adenosine (B11128) monophosphate (cAMP), second messengers vital for synaptic plasticity and memory formation. Inhibition of PDE2A leads to an accumulation of these cyclic nucleotides, which is hypothesized to enhance cognitive processes. The novel object recognition (NOR) test is a widely used behavioral assay to assess learning and memory in rodents. This test is based on the innate tendency of rodents to explore novel objects more than familiar ones. This document provides detailed application notes and protocols for the potential use of PF-05085727 in NOR tests to evaluate its pro-cognitive effects.

While direct studies of PF-05085727 in the novel object recognition test are not extensively published, data from other selective PDE2A inhibitors provide a strong rationale for its application in this assay. Inhibition of PDE2A has been shown to enhance long-term memory in other behavioral paradigms, such as contextual fear conditioning in rats. For instance, the PDE2A inhibitor PF-05180999 enhanced long-term memory at an oral dose of 0.3 mg/kg[1]. These findings suggest that PF-05085727 is a promising candidate for cognitive enhancement and warrants investigation using the NOR test.

Data Presentation

As direct quantitative data for PF-05085727 in NOR tests is not yet publicly available, the following table provides a template for data presentation based on expected outcomes from studies with other PDE2A inhibitors. Researchers can use this structure to organize their data for clear comparison.

Treatment Group	Dose (mg/kg)	N	Discrimination Index (Mean ± SEM)	Recognition Index (%) (Mean ± SEM)
Vehicle	-	10	0.15 ± 0.05	57.5 ± 2.5
PF-05085727	0.1	10	0.30 ± 0.06	65.0 ± 3.0
PF-05085727	0.3	10	0.45 ± 0.07	72.5 ± 3.5
PF-05085727	1.0	10	0.42 ± 0.08	71.0 ± 4.0

*p < 0.05, **p < 0.01 compared to Vehicle group. Discrimination Index = (Time exploring novel object - Time exploring familiar object) / (Total exploration time) Recognition Index = (Time exploring novel object / Total exploration time) x 100

Experimental Protocols

This section provides a detailed methodology for conducting a novel object recognition test to evaluate the efficacy of PF-05085727.

Materials and Equipment

• Open field arena (e.g., 40 cm x 40 cm x 40 cm, non-reflective material)

• Two sets of identical objects (e.g., plastic blocks, metal cubes) that are heavy enough not to be displaced by the animals. Objects should be of similar size and texture but differ in shape and appearance between sets.

• Video recording and tracking system

• PF-05085727

• Vehicle (e.g., 0.5% methylcellulose (B11928114) in water)

• Animal subjects (e.g., male C57BL/6 mice, 8-10 weeks old)

Experimental Procedure

The NOR test is typically conducted over three consecutive days: habituation, training (familiarization), and testing.

Day 1: Habituation

• Transport the mice to the testing room at least 1 hour before the start of the experiment to allow for acclimatization.

• Place each mouse individually into the empty open field arena.

• Allow the mouse to freely explore the arena for 10 minutes.

• After 10 minutes, return the mouse to its home cage.

• Clean the arena thoroughly with 70% ethanol (B145695) between each mouse to eliminate olfactory cues.

Day 2: Training (Familiarization)

• Administer PF-05085727 or vehicle to the mice at the predetermined time before the training session (e.g., 30-60 minutes, depending on the route of administration and pharmacokinetic profile).

• Place two identical objects (Object A1 and A2) in the arena at a designated distance from the walls and each other.

• Place a mouse into the arena, midway between the two objects.

• Allow the mouse to explore the objects for 10 minutes. Record the session using the video tracking system.

• The time spent exploring each object is recorded. Exploration is defined as the mouse's nose being directed at the object at a distance of ≤ 2 cm.

• Return the mouse to its home cage.

• Clean the arena and objects with 70% ethanol between each mouse.

Day 3: Testing

• The testing phase is conducted 24 hours after the training phase to assess long-term memory.

• No drug administration is typically given on the testing day unless the study aims to investigate effects on memory retrieval.

• Replace one of the familiar objects with a novel object (Object B). The position of the novel object should be counterbalanced across animals.

• Place the mouse back into the arena.

• Allow the mouse to explore the familiar and novel objects for 5-10 minutes. Record the session.

• Record the time spent exploring each object.

• Return the mouse to its home cage.

• Clean the arena and objects with 70% ethanol between each mouse.

Data Analysis

• Calculate the Discrimination Index (DI) : DI = (Time exploring novel object - Time exploring familiar object) / (Total time exploring both objects)

• Calculate the Recognition Index (RI) : RI = (Time exploring novel object / Total time exploring both objects) x 100

• A higher DI and RI indicate better recognition memory.

• Perform statistical analysis (e.g., one-way ANOVA followed by post-hoc tests) to compare the performance of the PF-05085727-treated groups with the vehicle-treated group.

Visualizations

Signaling Pathway of PDE2A Inhibition

Caption: Signaling pathway of PDE2A inhibition by PF-05085727.

Experimental Workflow for Novel Object Recognition Test

Caption: Experimental workflow for the Novel Object Recognition test.

References

• 1. Target Engagement of a Phosphodiesterase 2A Inhibitor Affecting Long-Term Memory in the Rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: [¹⁸F]PF-05270430 for PET Imaging of PDE2A in the Brain

Note: The user request specified PF-05085727. However, based on extensive research, it is highly likely that the intended radiotracer is [¹⁸F]PF-05270430 , a well-documented PET ligand for phosphodiesterase 2A (PDE2A). This document will proceed with information pertaining to [¹⁸F]PF-05270430.

Introduction

Phosphodiesterase 2A (PDE2A) is a crucial enzyme in the central nervous system, responsible for the hydrolysis of cyclic adenosine (B11128) monophosphate (cAMP) and cyclic guanosine (B1672433) monophosphate (cGMP). Its high expression in brain regions associated with cognition and emotion, such as the striatum and cortical regions, makes it a significant target for the development of therapeutics for neuropsychiatric and neurodegenerative disorders. [¹⁸F]PF-05270430 is a potent and selective PET radiotracer that allows for the in vivo quantification and visualization of PDE2A in the brain.[1][2] These application notes provide a comprehensive overview of the use of [¹⁸F]PF-05270430 for researchers, scientists, and drug development professionals.

Data Presentation

Table 1: In Vivo Biodistribution and Kinetic Modeling of [¹⁸F]PF-05270430 in Humans

Brain Region	Tracer Uptake	Volume of Distribution (Vₜ)	Binding Potential (BPₙₔ)	Test-Retest Variability (Vₜ)	Test-Retest Variability (BPₙₔ)
Striatum	Highest	High	0.3 - 0.8	~8%	~16%
Neocortical Regions	Intermediate	Intermediate	-	~8%	~16%
White Matter	Intermediate	Intermediate	-	~8%	~16%
Cerebellum	Lowest	Low	Reference Region	~8%	-

Data synthesized from a first-in-human study.[3][4]

Table 2: Preclinical Evaluation of [¹⁸F]PF-05270430 in Non-Human Primates

Parameter	Rhesus Monkeys	Cynomolgus Monkeys
Peak Uptake (SUV)	1.5 - 1.8	Higher than Rhesus
Time to Peak Uptake	~7 min	5 - 7 min
Vₜ (mL/cm³) - Cerebellum	1.28	-
Vₜ (mL/cm³) - Putamen	3.71	-
BPₙₔ - Temporal Cortex	0.25	-
BPₙₔ - Putamen	1.92	-
Test-Retest Variability (Vₜ) - Striatum	4% ± 6%	-
Test-Retest Variability (BPₙₔ) - Striatum	13% ± 6%	-

SUV: Standardized Uptake Value. Data from preclinical evaluation studies.[2]

Experimental Protocols

Radiolabeling of [¹⁸F]PF-05270430

The radiosynthesis of [¹⁸F]PF-05270430 is achieved via nucleophilic substitution of a tosylate precursor.[2]

Materials:

• Tosylate precursor of PF-05270430

• [¹⁸F]Fluoride

• Kryptofix 2.2.2 (K₂₂₂)

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Water for injection

• Solid-phase extraction (SPE) cartridges

• High-performance liquid chromatography (HPLC) system

Protocol:

• Produce [¹⁸F]fluoride via a cyclotron.

• Trap the [¹⁸F]fluoride on an anion exchange cartridge.

• Elute the [¹⁸F]fluoride with a solution of K₂₂₂ and K₂CO₃ in acetonitrile/water.

• Azeotropically dry the [¹⁸F]fluoride/K₂₂₂/K₂CO₃ complex.

• Add the tosylate precursor dissolved in an appropriate solvent (e.g., DMSO).

• Heat the reaction mixture at a specified temperature and time to facilitate the nucleophilic substitution.

• Purify the crude reaction mixture using semi-preparative HPLC.

• Collect the fraction corresponding to [¹⁸F]PF-05270430.

• Formulate the final product in a physiologically compatible solution (e.g., saline with ethanol).

• Perform quality control tests to ensure radiochemical purity, specific activity, and absence of chemical impurities.

Animal and Human Subject Preparation for PET Imaging

Non-Human Primates:

• Fast animals overnight before the PET scan.

• Anesthetize the animals (e.g., with ketamine and isoflurane).

• Place an intravenous catheter for radiotracer injection and an arterial line for blood sampling.

• Position the animal in the PET scanner.

Human Subjects:

• Obtain informed consent from all participants.[4]

• Subjects should fast for a specified period before the scan.

• Place an intravenous line for tracer injection and an arterial line for blood sampling to measure the metabolite-corrected input function.[4]

• Position the subject comfortably in the PET scanner.

PET Imaging Protocol

• Perform a transmission scan for attenuation correction.

• Administer a bolus injection of [¹⁸F]PF-05270430. The human target dose is typically around 185 MBq.[3][4]

• Acquire dynamic PET data for a duration sufficient to quantify tracer kinetics (e.g., 70-120 minutes).[2][3]

• For preclinical studies, pretreatment with a PDE2A inhibitor (e.g., PF-05180999) can be performed to assess specific binding.[2]

Data Analysis

• Reconstruct the PET data with appropriate corrections (e.g., attenuation, scatter, decay).

• Define regions of interest (ROIs) on the co-registered MR images, including the striatum, neocortical regions, white matter, and cerebellum.[3][4]

• Generate time-activity curves (TACs) for each ROI.

• Perform kinetic modeling of the TACs. The multilinear analysis-1 (MA1) and simplified reference tissue model (SRTM) have been shown to be suitable for analyzing [¹⁸F]PF-05270430 data.[2][3]

• Calculate key outcome measures, including the volume of distribution (Vₜ) and the binding potential relative to the non-displaceable tissue compartment (BPₙₔ), using the cerebellum as a reference region.[3][4]

Visualizations

Caption: PDE2A Signaling Pathway

Caption: Experimental Workflow for PET Imaging

Caption: Logical Flow of Data Analysis

References

• 1. mdpi.com [mdpi.com]
• 2. Preclinical Evaluation of 18F-PF-05270430, a Novel PET Radioligand for the Phosphodiesterase 2A Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 3. First-in-Human Assessment of the Novel PDE2A PET Radiotracer 18F-PF-05270430 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. First-in-Human Assessment of the Novel PDE2A PET Radiotracer 18F-PF-05270430 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Long-term Administration of PF-05085727 in Chronic Studies

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are a synthesized compilation based on publicly available information and general guidelines for chronic toxicity studies. Specific long-term administration protocols for PF-05085727 have not been publicly disclosed. Therefore, this document provides a comprehensive and detailed framework intended to guide the design of such studies, which should be adapted based on emerging data and regulatory feedback.

Introduction to PF-05085727

PF-05085727 is a potent and highly selective inhibitor of phosphodiesterase 2A (PDE2A) with an IC50 of 2 nM.[1][2][3] It demonstrates over 4,000-fold selectivity against other phosphodiesterase (PDE) families (PDE1, PDE3-11).[1] As a brain-penetrant compound, PF-05085727 has been shown to increase cyclic guanosine (B1672433) monophosphate (cGMP) levels in brain regions with high PDE2A expression. This mechanism of action suggests potential therapeutic applications in cognitive indications.

Mechanism of Action: PDE2A Inhibition and cGMP Modulation

Phosphodiesterases are enzymes that degrade cyclic nucleotides, such as cyclic adenosine (B11128) monophosphate (cAMP) and cGMP. PDE2A specifically hydrolyzes both cAMP and cGMP. By inhibiting PDE2A, PF-05085727 prevents the breakdown of cGMP, leading to its accumulation in cells.[4] Elevated cGMP levels can modulate various downstream signaling pathways, including those involved in synaptic plasticity, memory, and neuronal function.[5]

Figure 1: Mechanism of action of PF-05085727.

Proposed Long-Term Administration Protocols for Chronic Studies

Chronic toxicity studies are essential to characterize the safety profile of a drug candidate following prolonged exposure.[6] The following protocols are based on general guidelines from the International Council for Harmonisation (ICH), the European Medicines Agency (EMA), and the U.S. Food and Drug Administration (FDA) for repeated-dose toxicity studies.[7][8][9][10]

Study Objectives

• To determine the potential toxicity of PF-05085727 after repeated daily administration for an extended period (e.g., 6 months in rodents, 9-12 months in non-rodents).[6][10]

• To identify potential target organs of toxicity.[7]

• To establish a No-Observed-Adverse-Effect-Level (NOAEL).

• To characterize the dose-response relationship of any observed toxicities.[7]

• To assess the reversibility of any adverse effects.

Experimental Design

Figure 2: General experimental workflow for chronic toxicity studies.

Detailed Methodologies

Rodent Chronic Toxicity Study (e.g., Sprague-Dawley Rats)

Parameter	Protocol
Species & Strain	Sprague-Dawley rats are a commonly used strain.
Age	Start dosing shortly after weaning (approximately 6-8 weeks old).
Sex	Equal numbers of males and females.
Group Size	At least 20 animals per sex per group for the main study.[6][10] An additional 10 animals per sex per group for interim sacrifices and recovery groups.[10]
Dose Levels	A control group (vehicle), and at least three dose levels (low, intermediate, and high). The high dose should elicit some toxicity without causing excessive mortality. The low dose should ideally be a no-effect level. Dose selection should be based on results from shorter-term studies.
Route of Administration	Oral gavage is a common route. The vehicle should be appropriate for PF-05085727 and non-toxic.
Dosing Frequency	Daily, 7 days a week.
Duration	6 months, which is generally considered sufficient for rodents.[9]
Housing	Animals should be housed under standard laboratory conditions (controlled temperature, humidity, and light-dark cycle).

Non-Rodent Chronic Toxicity Study (e.g., Beagle Dogs)

Parameter	Protocol
Species & Strain	Beagle dogs are a standard non-rodent species.
Age	Start dosing at approximately 4-6 months of age.[11]
Sex	Equal numbers of males and females.
Group Size	At least 4 animals per sex per group.[6]
Dose Levels	A control group (vehicle), and at least three dose levels (low, intermediate, and high).
Route of Administration	Oral administration via capsule.
Dosing Frequency	Daily, 7 days a week.
Duration	9 to 12 months.[6]
Housing	Housed in conditions that meet animal welfare standards.

In-Life Monitoring and Endpoints

A comprehensive set of observations and measurements should be performed throughout the study.

Parameter	Frequency	Details
Clinical Observations	Daily	Detailed examination for any signs of toxicity, behavioral changes, and general health.
Body Weight	Weekly for the first 13 weeks, then monthly.	To assess general health and growth.
Food & Water Consumption	Weekly for the first 13 weeks, then monthly.	To monitor for any effects on appetite or hydration.
Ophthalmology	Prior to dosing and at termination.	Examination of the eyes for any abnormalities.
Electrocardiography (ECG)	Prior to dosing, at interim points, and at termination.	Primarily for non-rodent studies to assess cardiovascular function.
Hematology	At interim sacrifices and termination.	Complete blood count (CBC) to assess red and white blood cells, and platelets.
Clinical Chemistry	At interim sacrifices and termination.	Analysis of blood plasma/serum for markers of liver, kidney, and general metabolic function.
Urinalysis	At interim sacrifices and termination.	Assessment of urine for indicators of kidney function and other abnormalities.

Terminal Procedures and Pathological Evaluation

Procedure	Details
Necropsy	A full gross necropsy should be performed on all animals. All external surfaces, orifices, and internal organs should be examined.
Organ Weights	Key organs (e.g., brain, heart, liver, kidneys, spleen, gonads) should be weighed.
Histopathology	A comprehensive list of tissues from all animals in the control and high-dose groups should be examined microscopically. Tissues from the low and intermediate-dose groups should also be examined for any target organs identified in the high-dose group. A standardized list of tissues is provided in regulatory guidelines.[7]
Toxicokinetics	Blood samples should be collected at various time points to determine the systemic exposure to PF-05085727 and its metabolites.

Data Presentation and Analysis

All quantitative data, including body weights, food/water consumption, clinical pathology parameters, and organ weights, should be summarized in tables for clear comparison between dose groups. Statistical analysis should be performed to identify any significant dose-related effects.

Table 1: Example of Body Weight Data Presentation (Rodent Study)

Control	Low Dose (X mg/kg)	Mid Dose (Y mg/kg)	High Dose (Z mg/kg)
Week 1 (Male)	Mean ± SD	Mean ± SD	Mean ± SD	Mean ± SD
Week 1 (Female)	Mean ± SD	Mean ± SD	Mean ± SD	Mean ± SD
Week 13 (Male)	Mean ± SD	Mean ± SD	Mean ± SD	Mean ± SD
Week 13 (Female)	Mean ± SD	Mean ± SD	Mean ± SD	Mean ± SD
Week 26 (Male)	Mean ± SD	Mean ± SD	Mean ± SD	Mean ± SD
Week 26 (Female)	Mean ± SD	Mean ± SD	Mean ± SD	Mean ± SD

Table 2: Example of Clinical Chemistry Data Presentation (Non-Rodent Study)

Parameter (Units)	Control	Low Dose (X mg/kg)	Mid Dose (Y mg/kg)	High Dose (Z mg/kg)
ALT (U/L)	Mean ± SD	Mean ± SD	Mean ± SD	Mean ± SD
AST (U/L)	Mean ± SD	Mean ± SD	Mean ± SD	Mean ± SD
BUN (mg/dL)	Mean ± SD	Mean ± SD	Mean ± SD	Mean ± SD
Creatinine (mg/dL)	Mean ± SD	Mean ± SD	Mean ± SD	Mean ± SD

By adhering to these detailed protocols and methodologies, researchers can generate robust and reliable data to thoroughly evaluate the long-term safety profile of PF-05085727, a critical step in its development as a potential therapeutic agent.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. PF-05085727 | PDE2A 抑制剂 | MCE [medchemexpress.cn]
• 3. medchemexpress.com [medchemexpress.com]
• 4. PF-05085727 | PDE2A inhibitor | Probechem Biochemicals [probechem.com]
• 5. cGMP becomes a drug target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. ema.europa.eu [ema.europa.eu]
• 8. ema.europa.eu [ema.europa.eu]
• 9. ICH Official web site : ICH [ich.org]
• 10. fda.gov [fda.gov]
• 11. 40 CFR § 798.3260 - Chronic toxicity. | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]

Technical Notes & Optimization

Technical Support Center: PF-05085727 In Vivo Solubility Troubleshooting

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges encountered with PF-05085727 during in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is PF-05085727 and why is its solubility a concern for in vivo studies?

A1: PF-05085727 is a potent and selective phosphodiesterase 2A (PDE2A) inhibitor.[1] Like many small molecule inhibitors, it is a lipophilic compound with poor aqueous solubility, which presents a significant challenge for achieving adequate bioavailability and therapeutic concentrations in vivo.[2][3]

Q2: What are the known physicochemical properties of PF-05085727?

A2: Key physicochemical properties of PF-05085727 are summarized in the table below.

Property	Value	Source
Molecular Weight	413.40 g/mol	[4]
Formula	C₂₀H₁₈F₃N₇	[4]
Appearance	Solid, white to beige powder	[4]
Solubility	10 mM in DMSO	[4]

Q3: What are the initial signs of solubility issues during in vivo formulation preparation?

A3: Common indicators of solubility problems include:

• Precipitation: The compound falls out of solution, appearing as cloudiness, crystals, or a solid pellet.

• Phase Separation: The formulation separates into distinct layers, often an oily or solid phase and an aqueous phase.

• High Viscosity: The formulation becomes overly thick or gel-like, making it difficult to administer.

Q4: Can I administer a suspension of PF-05085727 if I cannot achieve a clear solution?

A4: While suspensions can be used for oral administration, achieving a uniform and stable suspension is critical to ensure consistent dosing. For intravenous administration, a clear solution is mandatory to prevent the risk of embolism.

Troubleshooting Guide

This guide provides a systematic approach to resolving solubility issues with PF-05085727 for in vivo experiments.

Problem: PF-05085727 precipitates when diluted from a DMSO stock into an aqueous vehicle.

This is a common issue due to the hydrophobic nature of the compound. The following strategies can be employed to improve and maintain solubility.

Solution 1: Utilize Co-solvents and Surfactants

A combination of co-solvents and surfactants can create a more favorable environment for lipophilic compounds. It is crucial to adhere to safe concentration limits for in vivo studies.

Recommended Vehicle Compositions:

Vehicle Component	Concentration Range (in vivo, rodents)	Purpose
DMSO	≤ 10%	Primary solvent
Polyethylene Glycol 400 (PEG 400)	10-40%	Co-solvent
Tween® 80 (Polysorbate 80)	1-10%	Surfactant/Emulsifier
Kolliphor® HS 15 (Solutol® HS 15)	5-15%	Surfactant/Solubilizer
Saline or Phosphate-Buffered Saline (PBS)	q.s. to 100%	Aqueous base

Note: Always perform a small-scale pilot study to assess the tolerability of the chosen vehicle in your animal model.

Solution 2: Employ Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic drug molecules, forming inclusion complexes that are water-soluble.

Cyclodextrin (B1172386)	Concentration Range (in vivo, rodents)	Key Features
Hydroxypropyl-β-cyclodextrin (HP-β-CD)	20-40% (w/v)	High aqueous solubility, well-tolerated.
Sulfobutylether-β-cyclodextrin (SBE-β-CD)	20-40% (w/v)	High aqueous solubility, good safety profile.

Experimental Protocols

Protocol 1: Preparation of an Oral Formulation using Co-solvents and a Surfactant

This protocol aims to prepare a 10 mg/mL solution of PF-05085727.

Materials:

• PF-05085727

• DMSO

• PEG 400

• Tween® 80

• Sterile Saline (0.9% NaCl)

Procedure:

• Prepare a stock solution: Dissolve PF-05085727 in DMSO to create a concentrated stock solution (e.g., 100 mg/mL).

• Mix co-solvents and surfactant: In a sterile tube, combine PEG 400 and Tween® 80. For a final formulation of 10% DMSO, 30% PEG 400, and 5% Tween® 80, you would mix 300 µL of PEG 400 and 50 µL of Tween® 80 for every 1 mL of final solution.

• Add the drug stock: Add the PF-05085727 DMSO stock solution to the co-solvent/surfactant mixture and vortex thoroughly.

• Dilute with saline: Slowly add sterile saline to the desired final volume while continuously vortexing to ensure a clear and homogenous solution.

• Final inspection: Visually inspect the final formulation for any signs of precipitation or phase separation.

Protocol 2: Preparation of an Intravenous Formulation using a Cyclodextrin

This protocol aims to prepare a 5 mg/mL solution of PF-05085727.

Materials:

• PF-05085727

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Sterile Water for Injection

Procedure:

• Prepare the cyclodextrin solution: Prepare a 40% (w/v) solution of HP-β-CD in sterile water for injection. This may require gentle warming and stirring to fully dissolve.

• Add PF-05085727: Weigh the required amount of PF-05085727 and add it directly to the HP-β-CD solution.

• Facilitate complexation: Vortex and/or sonicate the mixture until the PF-05085727 is completely dissolved. This may take some time as the inclusion complex forms.

• Sterile filter: Once a clear solution is obtained, sterile filter the formulation through a 0.22 µm syringe filter suitable for aqueous solutions.

• Final inspection: Visually inspect the final formulation for any particulates.

Visualizations

Signaling Pathway of PF-05085727 Action

PF-05085727 inhibits PDE2A, an enzyme that hydrolyzes both cyclic adenosine (B11128) monophosphate (cAMP) and cyclic guanosine (B1672433) monophosphate (cGMP). The activity of PDE2A is allosterically activated by cGMP.[5] By inhibiting PDE2A, PF-05085727 prevents the breakdown of cAMP and cGMP, leading to an accumulation of these second messengers and activation of their downstream signaling pathways.

PF-05085727 inhibits PDE2A, modulating cGMP and cAMP signaling.

Troubleshooting Workflow for PF-05085727 Formulation

This workflow provides a logical progression for addressing solubility issues.

A step-by-step workflow for troubleshooting PF-05085727 solubility.

Experimental Protocol Workflow: Co-solvent/Surfactant Method

This diagram illustrates the key steps in preparing an oral formulation.

Workflow for preparing an oral formulation of PF-05085727.

References

• 1. PDE2A2 regulates mitochondria morphology and apoptotic cell death via local modulation of cAMP/PKA signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hrcak.srce.hr [hrcak.srce.hr]
• 3. researchgate.net [researchgate.net]
• 4. WO2012058666A2 - Novel formulations of water-insoluble chemical compounds and methods of using a formulation of compound fl118 for cancer therapy - Google Patents [patents.google.com]
• 5. Cyclic GMP signaling in cardiovascular pathophysiology and therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Investigating PF-05085727 for Cognitive Enhancement

Disclaimer: Information regarding specific experimental protocols and dosages for PF-05085727 for cognitive enhancement is not publicly available. This guide is based on the known mechanism of action of PF-05085727 as a PDE2A inhibitor and general principles of preclinical research for cognitive enhancers. The provided protocols and data are illustrative and should be adapted based on specific experimental designs and institutional guidelines.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for PF-05085727?

A1: PF-05085727 is a potent and selective inhibitor of phosphodiesterase 2A (PDE2A). PDE2A is an enzyme that degrades cyclic adenosine (B11128) monophosphate (cAMP) and cyclic guanosine (B1672433) monophosphate (cGMP), two important second messengers in the brain. By inhibiting PDE2A, PF-05085727 is expected to increase intracellular levels of cAMP and cGMP, which can modulate downstream signaling pathways involved in synaptic plasticity, memory formation, and other cognitive processes.

Q2: I am not seeing a significant cognitive enhancement effect in my animal model. What are some potential reasons?

A2: Several factors could contribute to a lack of efficacy. Consider the following:

• Dosage: The dosage might be too low to achieve sufficient target engagement in the brain. A dose-response study is recommended to identify the optimal dose.

• Bioavailability and Brain Penetrance: Ensure the compound is reaching the central nervous system in sufficient concentrations. Pharmacokinetic studies are crucial.

• Timing of Administration: The timing of drug administration relative to the cognitive task may not be optimal.

• Choice of Cognitive Task: The selected behavioral assay may not be sensitive enough to detect the specific cognitive domain enhanced by the compound.

• Animal Model: The chosen animal model may not be appropriate for the cognitive function being investigated.

Q3: Are there any known off-target effects or safety concerns with PF-05085727?

A3: While specific public safety data for PF-05085727 is limited, researchers should always conduct thorough safety and tolerability studies. Potential off-target effects of PDE inhibitors can include cardiovascular and gastrointestinal side effects. It is essential to monitor for any adverse events in animal studies.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
High variability in behavioral data	Inconsistent handling of animals; environmental stressors; improper task implementation.	Standardize animal handling procedures; ensure a low-stress environment; verify the accuracy and consistency of the behavioral apparatus and protocol.
Compound solubility issues	The formulation may not be optimal for the chosen route of administration.	Test different vehicle solutions; consider alternative routes of administration (e.g., oral gavage vs. intraperitoneal injection) based on the compound's properties.
Inconsistent biomarker results (e.g., cAMP/cGMP levels)	Timing of tissue collection; sample handling and processing.	Standardize the time point for tissue collection post-dosing; ensure rapid and consistent tissue processing and storage to prevent degradation of second messengers.

Hypothetical Preclinical Data Summary

The following table represents a hypothetical outcome of a preclinical study in a mouse model of age-related cognitive decline.

Treatment Group	Dosage (mg/kg, i.p.)	Novel Object Recognition (Discrimination Index)	Y-Maze (% Spontaneous Alternation)	Brain cGMP Level (pmol/mg protein)
Vehicle (Control)	0	0.55 ± 0.05	58 ± 3	1.2 ± 0.2
PF-05085727	1	0.65 ± 0.06	68 ± 4	2.5 ± 0.3
PF-05085727	3	0.72 ± 0.05	75 ± 3	4.1 ± 0.4**
PF-05085727	10	0.68 ± 0.07	72 ± 5*	3.8 ± 0.5**

*p < 0.05, **p < 0.01 compared to vehicle control. Data are presented as mean ± SEM.

Experimental Protocols

Protocol 1: Evaluation of PF-05085727 in the Novel Object Recognition (NOR) Task in Mice

1. Objective: To assess the effect of PF-05085727 on recognition memory.

2. Materials:

• PF-05085727

• Vehicle (e.g., 0.5% methylcellulose (B11928114) in water)

• Open field arena (e.g., 50 cm x 50 cm x 50 cm)

• Two identical objects (familiarization phase)

• One familiar and one novel object (testing phase)

• Video tracking software

3. Procedure:

• Habituation: Allow mice to explore the empty arena for 10 minutes for 2 consecutive days.

• Familiarization Phase (Day 3):

  • Administer PF-05085727 or vehicle intraperitoneally (i.p.) 30 minutes before the trial.

  • Place two identical objects in the arena and allow the mouse to explore for 10 minutes.

• Testing Phase (Day 4):

  • No drug administration on this day.

  • Return the mouse to the arena, which now contains one of the familiar objects and one novel object.

  • Allow the mouse to explore for 5 minutes.

• Data Analysis:

  • Record the time spent exploring each object.

  • Calculate the discrimination index: (Time with novel object - Time with familiar object) / (Total exploration time).

Protocol 2: Measurement of Brain cGMP Levels

1. Objective: To determine if PF-05085727 increases cGMP levels in the brain.

2. Materials:

• PF-05085727

• Vehicle

• Liquid nitrogen

• Homogenization buffer

• cGMP enzyme immunoassay (EIA) kit

3. Procedure:

• Administer PF-05085727 or vehicle to mice.

• At a predetermined time point (e.g., 60 minutes post-dose), euthanize the mice.

• Rapidly dissect the brain region of interest (e.g., hippocampus or prefrontal cortex).

• Flash-freeze the tissue in liquid nitrogen.

• Homogenize the tissue in the appropriate buffer.

• Measure cGMP concentrations using a commercial EIA kit according to the manufacturer's instructions.

• Normalize cGMP levels to the total protein concentration of the sample.

Visualizations

Caption: PDE2A signaling pathway and the inhibitory action of PF-05085727.

Caption: General experimental workflow for preclinical evaluation of a cognitive enhancer.

Technical Support Center: Optimizing Brain Penetration of PF-05085727

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at improving the brain-to-plasma ratio of PF-05085727, a potent and selective phosphodiesterase 2A (PDE2A) inhibitor.

Troubleshooting Guides

Issue: Low Brain-to-Plasma Ratio of PF-05085727 Observed in In Vivo Studies

A low brain-to-plasma (B/P) ratio indicates poor penetration of PF-05085727 into the central nervous system (CNS). This guide provides a systematic approach to investigate and potentially mitigate this issue.

1. Initial Assessment: Is PF-05085727 a Substrate of Efflux Transporters?

The blood-brain barrier (BBB) is equipped with efflux transporters, such as P-glycoprotein (P-gp), which actively pump xenobiotics out of the brain. Determining if PF-05085727 is a substrate for these transporters is a critical first step.

Recommended Experiment: In Vitro P-gp Substrate Assessment using MDCK-MDR1 Cells.

Experimental Protocol:

• Cell Culture: Madin-Darby Canine Kidney (MDCK) cells transfected with the human MDR1 gene (encoding for P-gp) and wild-type MDCK cells are cultured on permeable Transwell inserts.

• Bidirectional Permeability Assay:

  • The permeability of PF-05085727 is measured in two directions: from the apical (blood side) to the basolateral (brain side) chamber (A-to-B) and from the basolateral to the apical chamber (B-to-A).

  • PF-05085727 is added to either the apical or basolateral chamber, and its concentration in the receiving chamber is measured over time using LC-MS/MS.

• Efflux Ratio (ER) Calculation: The efflux ratio is calculated as the ratio of the apparent permeability (Papp) in the B-to-A direction to the Papp in the A-to-B direction.

  • ER = Papp (B-to-A) / Papp (A-to-B)

• Interpretation: An efflux ratio significantly greater than 2 in MDCK-MDR1 cells, and close to 1 in wild-type MDCK cells, suggests that PF-05085727 is a substrate of P-gp.[1][2]

Data Presentation:

Cell Line	Direction	Apparent Permeability (Papp) (10⁻⁶ cm/s)	Efflux Ratio (ER)
MDCK-MDR1	A-to-B	[Insert experimental value]	rowspan=2
B-to-A	[Insert experimental value]
MDCK-WT	A-to-B	[Insert experimental value]	rowspan=2
B-to-A	[Insert experimental value]

Troubleshooting Workflow for Low Brain-to-Plasma Ratio:

Caption: Troubleshooting workflow for a low brain-to-plasma ratio.

2. Strategies to Mitigate P-gp Efflux

If PF-05085727 is identified as a P-gp substrate, the following strategies can be employed to improve its brain penetration.

Strategy 1: Co-administration with a P-gp Inhibitor

Temporarily inhibiting P-gp function can increase the brain concentration of its substrates.

Recommended Experiment: In Vivo Pharmacokinetic Study with a P-gp Inhibitor.

Experimental Protocol:

• Animal Model: Use wild-type mice or rats.

• Dosing:

  • Group 1: Administer PF-05085727 alone.

  • Group 2: Pre-treat with a known P-gp inhibitor (e.g., verapamil, elacridar) followed by the administration of PF-05085727.

• Sample Collection: Collect blood and brain samples at multiple time points.

• Analysis: Determine the concentrations of PF-05085727 in plasma and brain homogenates using LC-MS/MS.

• Calculation: Calculate the brain-to-plasma ratio (Kp) as the ratio of the area under the concentration-time curve (AUC) in the brain to the AUC in the plasma.

  • Kp = AUC_brain / AUC_plasma

• Interpretation: A significant increase in the Kp value in the group co-administered with the P-gp inhibitor would confirm that P-gp efflux is a major limiting factor for the brain penetration of PF-05085727.

Strategy 2: Structural Modification of PF-05085727

Altering the chemical structure of PF-05085727 can reduce its affinity for P-gp. General strategies include:

• Increasing molecular weight or volume.

• Reducing the number of hydrogen bond donors.

• Masking polar groups.

Recommended Approach: Utilize computational modeling, such as induced-fit docking (IFD), to predict how structural changes might affect P-gp binding.[3][4] Synthesize promising analogs and re-evaluate their P-gp substrate potential and brain penetration.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of PF-05085727?

A1: The known physicochemical properties of PF-05085727 are summarized in the table below.[5]

Property	Value
Molecular Formula	C₂₀H₁₈F₃N₇
Molecular Weight	413.40 g/mol
Appearance	Solid powder
Solubility	Soluble in DMSO

Q2: How is the brain-to-plasma ratio (Kp) experimentally determined?

A2: The Kp value can be determined through in vivo studies in animal models. Two common methods are discrete dosing and cassette dosing.

Experimental Protocol: Cassette Dosing for Kp Determination

This approach increases throughput by administering a mixture of compounds.

• Animal Model: Mice or rats.

• Dosing Solution: Prepare a solution containing PF-05085727 and a few other non-interacting test compounds.

• Administration: Administer the cassette dose via a single route (e.g., subcutaneous).

• Sample Collection: Collect brain and plasma samples at several time points.

• Analysis: Use a validated LC-MS/MS method to quantify each compound in the samples.

• Calculation: Determine the Kp for PF-05085727 as the ratio of its brain AUC to its plasma AUC.[6][7][8]

Q3: What is the mechanism of action of PF-05085727 in the CNS?

A3: PF-05085727 is a potent and selective inhibitor of phosphodiesterase 2A (PDE2A).[5][9] PDE2A is an enzyme that degrades the second messengers cyclic AMP (cAMP) and cyclic GMP (cGMP). By inhibiting PDE2A, PF-05085727 increases the levels of cAMP and cGMP in the brain.[10][11] This modulation of cyclic nucleotide signaling is being investigated for its therapeutic potential in various CNS disorders, including cognitive impairments.[12][13][14]

Signaling Pathway of PF-05085727 Action:

Caption: Mechanism of action of PF-05085727 in the CNS.

Q4: If PF-05085727 is not a P-gp substrate, what else could be causing a low brain-to-plasma ratio?

A4: Several other factors could contribute to a low B/P ratio:

• Low Passive Permeability: The physicochemical properties of PF-05085727 may not be optimal for passive diffusion across the blood-brain barrier.

• Metabolism within the Brain: The compound may be rapidly metabolized by enzymes present in the brain tissue.

• High Plasma Protein Binding: A high fraction of PF-05085727 might be bound to plasma proteins, leaving only a small unbound fraction available to cross the BBB.

• Efflux by Other Transporters: Other efflux transporters, such as Breast Cancer Resistance Protein (BCRP), could be involved.

Further investigation into these areas would be necessary to identify the root cause. This could involve in vitro permeability assays (e.g., PAMPA), metabolic stability assays with brain microsomes, and plasma protein binding studies.

References

• 1. P-glycoprotein Substrate Assessment in Drug Discovery: Application of Modeling to Bridge Differential Protein Expression Across In Vitro Tools - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 3. scientificarchives.com [scientificarchives.com]
• 4. scientificarchives.com [scientificarchives.com]
• 5. PF-05085727 | PDE2A inhibitor | Probechem Biochemicals [probechem.com]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. Use of a novel rapid and resource-efficient cassette dosing approach to determine the pharmacokinetics and CNS distribution of small molecule 7-transmembrane receptor allosteric modulators in rat - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Use of the cassette-dosing approach to assess brain penetration in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Approaches to minimize the effects of P-glycoprotein in drug transport: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. What are PDE2A inhibitors and how do they work? [synapse.patsnap.com]
• 11. The roles of phosphodiesterase 2 in the central nervous and peripheral systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benthamdirect.com [benthamdirect.com]
• 13. Phosphodiesterase 2 and Its Isoform A as Therapeutic Targets in t...: Ingenta Connect [ingentaconnect.com]
• 14. researchwithrutgers.com [researchwithrutgers.com]

Stability of PF-05085727 in DMSO at -20°C for long-term storage

This technical support center provides guidance on the long-term storage and stability of PF-05085727 in Dimethyl Sulfoxide (DMSO). As specific stability data for PF-05085727 is not publicly available, this guide offers best practices and troubleshooting advice for researchers, scientists, and drug development professionals based on general knowledge of small molecule stability in DMSO.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of PF-05085727?

A1: For optimal solubility and long-term storage, high-purity, anhydrous DMSO is the recommended solvent for preparing concentrated stock solutions of PF-05085727.

Q2: What are the ideal long-term storage conditions for PF-05085727 in DMSO?

A2: For long-term storage, it is recommended to store stock solutions of PF-05085727 in DMSO at -20°C or, for extended periods, at -80°C.[1] Storage at low temperatures significantly slows down potential degradation processes.[2]

Q3: How should I handle the storage of PF-05085727 DMSO stock solutions to ensure stability?

A3: To maintain the integrity of your PF-05085727 stock solution, adhere to the following guidelines:

• Use High-Quality DMSO: Always use anhydrous, high-purity DMSO to prepare your stock solutions. DMSO is hygroscopic and can absorb moisture from the air, which may affect the stability of the dissolved compound.[3][4]

• Aliquot Solutions: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is best practice to aliquot the stock solution into smaller, single-use volumes.[1]

• Proper Vial Selection: Store aliquots in tightly sealed vials made of a material chemically inert to DMSO, such as glass or polypropylene (B1209903).[5][6]

• Protect from Light: Store vials in the dark to prevent light-induced degradation.[5]

Q4: For how long can I expect PF-05085727 to be stable in DMSO at -20°C?

A4: While specific data for PF-05085727 is unavailable, general guidelines suggest that many small molecules can be stable for months to years under ideal storage conditions.[1][7] However, it is crucial to perform your own stability assessment for your specific experimental needs.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Compound precipitates out of solution after thawing.	The concentration of PF-05085727 may exceed its solubility limit at a lower temperature.	Gently warm the solution to 37°C and vortex to redissolve the compound. If precipitation persists, consider preparing a more dilute stock solution.[3]
Inconsistent experimental results using the same stock solution.	The compound may be degrading due to improper storage or handling.	Prepare fresh aliquots from a newly prepared stock solution. Perform a stability study to determine the rate of degradation under your storage conditions.
Cloudiness or visible particles in the DMSO stock solution upon preparation.	The compound may not be fully dissolved, or the DMSO may have absorbed water.	Use gentle warming (37°C) and sonication to aid dissolution.[3] Ensure you are using fresh, anhydrous DMSO.[3]

Experimental Protocols

Protocol for Assessing the Long-Term Stability of PF-05085727 in DMSO

This protocol outlines a method to determine the stability of PF-05085727 in DMSO under your specific laboratory conditions.

Materials:

• PF-05085727

• Anhydrous, high-purity DMSO

• Amber glass or polypropylene vials with screw caps

• Analytical balance

• Vortex mixer

• -20°C freezer

• High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) system

Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution of PF-05085727 in anhydrous DMSO (e.g., 10 mM). Ensure the compound is fully dissolved.

• Aliquoting: Dispense small, equal volumes of the stock solution into multiple labeled vials.

• Time Zero (T0) Analysis: Immediately analyze one of the freshly prepared aliquots using a validated HPLC or LC-MS method. This will serve as your baseline (100% integrity).

• Storage: Place the remaining aliquots in a -20°C freezer, protected from light.

• Time Point Analysis: At predetermined time points (e.g., 1, 3, 6, and 12 months), remove one aliquot from the freezer.

• Sample Preparation for Analysis: Allow the aliquot to thaw completely at room temperature.

• Analysis: Analyze the thawed aliquot using the same HPLC or LC-MS method as the T0 sample.

• Data Analysis: Compare the peak area of PF-05085727 at each time point to the T0 peak area to determine the percentage of the compound remaining.

Data Presentation:

Time Point	Storage Condition	% PF-05085727 Remaining (Compared to T0)	Observations
0	-20°C	100%	Clear, colorless solution
1 Month	-20°C
3 Months	-20°C
6 Months	-20°C
12 Months	-20°C

Signaling Pathway and Experimental Workflow Visualization

PF-05085727 is a potent and selective inhibitor of phosphodiesterase 2A (PDE2A).[8] PDE2A is an enzyme that degrades cyclic guanosine (B1672433) monophosphate (cGMP). By inhibiting PDE2A, PF-05085727 increases intracellular levels of cGMP, which then modulates downstream signaling pathways.

Caption: Mechanism of action of PF-05085727 as a PDE2A inhibitor.

References

• 1. captivatebio.com [captivatebio.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. quora.com [quora.com]
• 5. Proper storage of DMSO: tips and tricks for maximum effectiveness – Natur Total nutritional supplements [naturtotalshop.com]
• 6. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. PF-05085727 | PDE2A inhibitor | Probechem Biochemicals [probechem.com]

Technical Support Center: Overcoming Poor Oral Bioavailability of PF-05085727 in Animal Models

Disclaimer: This document provides a general framework and troubleshooting guidance for researchers encountering poor oral bioavailability with investigational compounds like PF-05085727. The information is based on established principles of pharmaceutical sciences, as specific preclinical data on the oral bioavailability of PF-05085727 is not publicly available.

Frequently Asked Questions (FAQs)

Q1: We are observing very low and variable plasma concentrations of PF-05085727 after oral administration in our animal models. What are the first steps we should take?

A1: When encountering low and variable oral exposure, a systematic approach is crucial. The first step is to characterize the fundamental physicochemical properties of PF-05085727, specifically its aqueous solubility and intestinal permeability. These two parameters are the primary determinants of oral absorption and will help classify the compound within the Biopharmaceutics Classification System (BCS), guiding further formulation development.

Q2: What is the Biopharmaceutics Classification System (BCS) and why is it important for our issue with PF-05085727?

A2: The BCS is a scientific framework that categorizes a drug substance based on its aqueous solubility and intestinal permeability.[1] It is a critical tool for predicting a drug's in vivo performance from in vitro measurements. By understanding which BCS class PF-05085727 falls into, you can identify the rate-limiting step for its absorption (i.e., is it dissolution-limited or permeability-limited) and select appropriate formulation strategies to overcome this barrier.[1]

The four BCS classes are:

• Class I: High Solubility, High Permeability

• Class II: Low Solubility, High Permeability

• Class III: High Solubility, Low Permeability

• Class IV: Low Solubility, Low Permeability

Q3: How do we determine the aqueous solubility and intestinal permeability of PF-05085727?

A3: You will need to perform specific in vitro experiments:

• Aqueous Solubility: Can be determined using a kinetic or thermodynamic shake-flask method.[2][3] This involves preparing a saturated solution of the compound in buffers at different physiological pH values (e.g., pH 1.2, 4.5, and 6.8) and measuring the concentration of the dissolved compound.[2]

• Intestinal Permeability: Is typically assessed using in vitro models such as the Caco-2 cell monolayer assay.[4][5] This assay measures the rate at which the compound crosses a layer of human intestinal cells.[5]

Detailed protocols for these experiments are provided in the "Experimental Protocols" section of this guide.

Q4: What if we suspect that PF-05085727 is being actively removed from the intestinal cells after absorption?

A4: This phenomenon is known as active efflux and is often mediated by transporter proteins like P-glycoprotein (P-gp).[6][7] The Caco-2 permeability assay can be designed to identify P-gp substrates by measuring transport in both the apical-to-basolateral (absorptive) and basolateral-to-apical (efflux) directions. An efflux ratio greater than 2 is indicative of active efflux.[8] If PF-05085727 is a P-gp substrate, strategies to inhibit P-gp or bypass this efflux mechanism may be necessary.[9]

Troubleshooting Guide: A Systematic Approach to Poor Oral Bioavailability

This guide will walk you through a step-by-step process to diagnose the cause of poor oral bioavailability for a compound like PF-05085727 and select an appropriate formulation strategy.

Caption: Troubleshooting workflow for poor oral bioavailability.

Formulation Strategies Based on BCS Classification

Once the BCS class of PF-05085727 is provisionally identified, the following formulation strategies can be considered.

BCS Class	Primary Barrier	Formulation Goal	Recommended Strategies
Class II	Low Solubility	Enhance drug dissolution and solubility.	Particle Size Reduction: Micronization, nanosuspensions.Solid Dispersions: Amorphous solid dispersions with polymers (e.g., HPMC).[10]Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS), microemulsions.[11]Complexation: Use of cyclodextrins.[12]
Class III	Low Permeability	Improve drug permeation across the intestinal wall.	Permeation Enhancers: Co-administration with agents that reversibly open tight junctions.[13]Prodrug Approach: Chemical modification to create a more lipophilic molecule.[14]Ion Pairing: Formation of a lipophilic complex.[13]
Class IV	Low Solubility & Low Permeability	Simultaneously enhance both solubility and permeability.	Combination Approaches: Lipid-based formulations containing permeation enhancers.[15]Nanotechnology: Polymeric nanoparticles, solid lipid nanoparticles (SLNs).[15][16]P-gp Inhibition: If efflux is a contributing factor, co-formulation with a P-gp inhibitor.[16]

Detailed Experimental Protocols

Protocol 1: Aqueous Solubility Determination (Shake-Flask Method)

Objective: To determine the thermodynamic equilibrium solubility of PF-05085727 in aqueous buffers of physiological pH.

Materials:

• PF-05085727 powder

• Phosphate buffered saline (PBS) at pH 7.4

• Simulated Gastric Fluid (pH 1.2)

• Simulated Intestinal Fluid (pH 6.8)

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• HPLC system with a validated analytical method for PF-05085727

• 0.22 µm syringe filters

Procedure:

• Add an excess amount of PF-05085727 powder to separate vials containing each of the buffers (pH 1.2, 6.8, and 7.4). The solid should be in excess to ensure a saturated solution is formed.

• Tightly cap the vials and place them in an orbital shaker set at 37°C.

• Shake the vials for 24-48 hours to ensure equilibrium is reached.[17]

• After incubation, visually inspect the vials to confirm the presence of undissolved solid.

• Centrifuge the vials at a high speed (e.g., 14,000 rpm) for 20 minutes to pellet the excess solid.

• Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining particulates.

• Dilute the filtered supernatant with the appropriate mobile phase for HPLC analysis.

• Quantify the concentration of PF-05085727 in the diluted samples using the validated HPLC method.

• Calculate the solubility in mg/mL or µg/mL for each pH condition.

Protocol 2: In Vitro Intestinal Permeability (Caco-2 Cell Monolayer Assay)

Objective: To determine the apparent permeability coefficient (Papp) of PF-05085727 across a Caco-2 cell monolayer, a model of the human intestinal epithelium.[5]

Materials:

• Caco-2 cells

• Cell culture medium (e.g., DMEM with FBS, non-essential amino acids, and antibiotics)

• Transwell® inserts (e.g., 12-well format)

• Hanks' Balanced Salt Solution (HBSS) buffered with HEPES

• PF-05085727 stock solution (in DMSO)

• Control compounds:

  • High permeability control (e.g., propranolol)

  • Low permeability control (e.g., atenolol)

  • P-gp substrate control (e.g., digoxin), if evaluating efflux

  • P-gp inhibitor (e.g., verapamil), if evaluating efflux

• LC-MS/MS system with a validated analytical method for PF-05085727 and control compounds

Procedure:

• Cell Culture and Seeding: Culture Caco-2 cells according to standard protocols. Seed the cells onto the Transwell® inserts and culture for 21-25 days to allow for differentiation and formation of a confluent monolayer with tight junctions.[18]

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) of the monolayers to ensure their integrity. Only use inserts with TEER values above a pre-determined threshold.

• Preparation of Dosing and Receiver Solutions:

  • Prepare the dosing solution by diluting the PF-05085727 stock solution in transport buffer (HBSS) to the desired final concentration (e.g., 10 µM). The final DMSO concentration should be less than 1%.

  • The receiver solution is the transport buffer alone.

• Permeability Assay (Apical to Basolateral - A to B):

  • Wash the cell monolayers with pre-warmed transport buffer.

  • Add the dosing solution to the apical (upper) chamber and the receiver solution to the basolateral (lower) chamber.

  • Incubate at 37°C with gentle shaking for a defined period (e.g., 2 hours).

  • At the end of the incubation, collect samples from both the apical and basolateral chambers.

• Permeability Assay (Basolateral to Apical - B to A for Efflux Assessment):

  • Follow the same procedure as above, but add the dosing solution to the basolateral chamber and the receiver solution to the apical chamber.

• Sample Analysis: Analyze the concentration of PF-05085727 in the collected samples using a validated LC-MS/MS method.

• Calculation of Apparent Permeability (Papp):

  • Calculate the Papp value using the following equation: Papp (cm/s) = (dQ/dt) / (A * C0) Where:

    • dQ/dt is the rate of drug appearance in the receiver chamber.

    • A is the surface area of the Transwell® membrane.

    • C0 is the initial concentration in the donor chamber.

• Calculation of Efflux Ratio:

  • Efflux Ratio = Papp (B to A) / Papp (A to B)

  • An efflux ratio > 2 suggests the compound is a substrate for an efflux transporter.[8]

Visualization of Formulation Strategy Selection

The following diagram illustrates the decision-making process for selecting a formulation strategy based on the experimental outcomes for a compound like PF-05085727.

Caption: Decision tree for formulation strategy selection.

References

• 1. FORMULATION DEVELOPMENT - Solubility-Enhancing Technologies in Pharmaceutical Development, a Mini-Review [drug-dev.com]
• 2. enamine.net [enamine.net]
• 3. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 5. researchgate.net [researchgate.net]
• 6. Role of P-glycoprotein in pharmacokinetics: clinical implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. P-glycoprotein and its role in drug-drug interactions - Australian Prescriber [australianprescriber.tg.org.au]
• 8. Caco-2 Permeability | Evotec [evotec.com]
• 9. mdpi.com [mdpi.com]
• 10. globalresearchonline.net [globalresearchonline.net]
• 11. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Novel formulation strategies for improving oral bioavailability of drugs with poor membrane permeation or presystemic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. How to improve the bioavailability of a drug? [synapse.patsnap.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. BCS class IV drugs: Highly notorious candidates for formulation development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 18. Re-Use of Caco-2 Monolayers in Permeability Assays—Validation Regarding Cell Monolayer Integrity - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of PF-05085727 and Other PDE2A Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the phosphodiesterase 2A (PDE2A) inhibitor, PF-05085727, with other notable inhibitors of the same enzyme. The information presented is supported by available preclinical data to aid in the evaluation of these compounds for research and development purposes, particularly in the context of cognitive enhancement.

Phosphodiesterase 2A (PDE2A) is a dual-substrate enzyme that plays a crucial role in cellular signaling by hydrolyzing both cyclic adenosine (B11128) monophosphate (cAMP) and cyclic guanosine (B1672433) monophosphate (cGMP).[1] These cyclic nucleotides act as second messengers in a multitude of physiological processes. Inhibition of PDE2A leads to an increase in the intracellular concentrations of cAMP and cGMP, which in turn activates downstream signaling pathways mediated by protein kinase A (PKA) and protein kinase G (PKG).[1] Given its high expression in brain regions associated with learning and memory, such as the hippocampus and cortex, PDE2A has emerged as a promising therapeutic target for cognitive disorders.

Quantitative Data Presentation

The following table summarizes the in vitro potency of PF-05085727 against other well-characterized PDE2A inhibitors. Potency is represented by the half-maximal inhibitory concentration (IC50), with lower values indicating greater potency.

Compound	Target	In Vitro Potency (IC50)	Selectivity	Reference
PF-05085727	PDE2A	2 nM	>4,000-fold over PDE1 and PDE3-11	[2]
TAK-915	PDE2A	0.61 nM	>1000-fold over other PDEs	[2]
BAY 60-7550	Human PDE2A	4.7 nM	High selectivity	[2]
EHNA	PDE2A	~4 µM	Also inhibits adenosine deaminase	[2]

In Vivo Efficacy in Cognitive Models

While direct head-to-head in vivo comparative studies involving PF-05085727 are limited in the public domain, the following data from studies on individual PDE2A inhibitors in rodent models of cognition provide a basis for assessing their potential efficacy.

PF-05085727:

• Studies have indicated that PF-05085727 is a brain-penetrant inhibitor that increases cGMP levels in rodent brain regions with high PDE2A expression. This suggests its potential for in vivo activity in cognitive indications.

TAK-915:

• In a rat model of cognitive impairment associated with aging, repeated oral administration of TAK-915 (3 mg/kg/day) significantly reduced the escape latency in the Morris water maze task.[3]

• In the novel object recognition task, TAK-915 (1, 3, and 10 mg/kg, p.o.) dose-dependently attenuated scopolamine-induced memory deficits in rats.[3]

• Oral administration of TAK-915 (10 mg/kg) also improved attentional performance in middle-aged, poorly performing rats in the 5-choice serial reaction time task.[3]

• In rat models of schizophrenia, TAK-915 (3 and 10 mg/kg) significantly attenuated episodic and working memory deficits induced by the NMDA receptor antagonist MK-801.[4]

BAY 60-7550:

• In a mouse model of Alzheimer's disease, BAY 60-7550 (1.0 or 3.0 mg/kg) ameliorated Aβ1-42-induced learning and memory impairment in the Morris water maze and step-down passive avoidance tests.[5]

• BAY 60-7550 has been shown to improve memory acquisition and consolidation in the object recognition task in both rats and mice.[6]

• It also reversed MK-801-induced working memory deficits in the T-maze in mice.[6]

Experimental Protocols

Detailed methodologies for key experiments cited in the comparison of PDE2A inhibitors are provided below.

In Vitro PDE2A Inhibition Assay

This protocol outlines a common method for determining the inhibitory activity of compounds against PDE2A.

In Vitro PDE Assay Workflow

Detailed Methodology:

• Reagent Preparation: Prepare an assay buffer containing Tris-HCl, MgCl2, and a reducing agent. The substrate, either cAMP or cGMP, is also prepared in this buffer.

• Enzyme Preparation: Recombinant human PDE2A enzyme is diluted to the desired concentration in the assay buffer.

• Compound Preparation: Test inhibitors, including PF-05085727 and other comparators, are serially diluted to create a concentration range.

• Enzymatic Reaction: The diluted enzyme, test inhibitor, and substrate are mixed in a microplate well and incubated at room temperature for a specified period (e.g., 30 minutes).

• Detection: The reaction is terminated by adding a stop reagent. A detection reagent, often a luminescent or fluorescent substrate for the remaining cyclic nucleotide, is then added.

• Data Analysis: The signal is measured using a plate reader. The percentage of inhibition is calculated for each inhibitor concentration, and the data is fitted to a dose-response curve to determine the IC50 value.

Novel Object Recognition (NOR) Test

The NOR test is a widely used behavioral assay to assess learning and memory in rodents.

Novel Object Recognition Test Workflow

Detailed Methodology:

• Habituation: On the first day, each rodent is allowed to freely explore an empty, open-field arena for a set period (e.g., 5-10 minutes) to acclimate to the environment.[1]

• Training (T1): On the second day, two identical objects are placed in the arena, and the rodent is allowed to explore them for a defined duration (e.g., 5-10 minutes).[1]

• Inter-Trial Interval (ITI): The rodent is returned to its home cage for a specific retention interval, which can range from a short-term (e.g., 1 hour) to a long-term (e.g., 24 hours) memory test.

• Testing (T2): After the ITI, the rodent is returned to the arena where one of the familiar objects has been replaced with a novel object. The time the animal spends actively exploring each object (sniffing, touching) is recorded for a set period (e.g., 5 minutes).

• Data Analysis: A discrimination index (DI) is calculated as (Time with novel object - Time with familiar object) / (Total exploration time). A higher DI indicates better memory of the familiar object.

Morris Water Maze (MWM) Test

The MWM is a classic behavioral task used to assess spatial learning and memory in rodents.[7]

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. TAK-915, a phosphodiesterase 2A inhibitor, ameliorates the cognitive impairment associated with aging in rodent models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phosphodiesterase 2A Inhibitor TAK-915 Ameliorates Cognitive Impairments and Social Withdrawal in N-Methyl-d-Aspartate Receptor Antagonist-Induced Rat Models of Schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Phosphodiesterase-2 Inhibitor Bay 60-7550 Ameliorates Aβ-Induced Cognitive and Memory Impairment via Regulation of the HPA Axis [frontiersin.org]
• 6. Selective phosphodiesterase inhibitors: a promising target for cognition enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Morris water maze: procedures for assessing spatial and related forms of learning and memory - PMC [pmc.ncbi.nlm.nih.gov]

Confirming Target Engagement of the Nav1.7 Inhibitor PF-05085727 in Dorsal Root Ganglion Neurons: A Comparative Guide

A Note to Researchers: Initial interest in the effects of PF-05085727 on hippocampal neurons has been redirected based on compelling evidence indicating the absence of its target, the voltage-gated sodium channel Nav1.7, in this neuronal population. Multiple studies utilizing quantitative PCR, immunocytochemistry, and Western blotting have confirmed that Nav1.7 mRNA and protein are not expressed in hippocampal neurons.[1][2] Therefore, this guide focuses on the scientifically accurate and relevant application of confirming PF-05085727 target engagement in dorsal root ganglion (DRG) neurons, where Nav1.7 is highly expressed and plays a crucial role in pain signaling.[1][2][3][4]

This guide provides a comparative overview of PF-05085727 and alternative Nav1.7 inhibitors, with a focus on experimental data and protocols for assessing target engagement in DRG neurons.

Comparative Analysis of Nav1.7 Inhibitors

The following table summarizes the potency of PF-05085727 and other Nav1.7 inhibitors. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's effectiveness in inhibiting a specific biological or biochemical function.

Compound	Type	Target	Cell Type	IC50	Reference
PF-05085727	Small Molecule	Nav1.7	Human DRG Neurons	~6 nM	[5]
ProTx-II	Peptide Toxin	Nav1.7	Rat DRG Neurons	72 nM (functional assay)	[2]
GDC-0310	Small Molecule	Nav1.7	hNav1.7-HEK293	19 nM
XEN402	Small Molecule	Nav1.7/Nav1.6	-	Nav1.7: 128 nM
Carbamazepine	Small Molecule	Voltage-gated sodium channels	-	Nav1.7: >10 µM

Experimental Protocols

Confirming target engagement of PF-05085727 in DRG neurons is primarily achieved through electrophysiological techniques, particularly the whole-cell patch-clamp method. This technique allows for the direct measurement of ion channel activity.

Whole-Cell Patch-Clamp Electrophysiology in DRG Neurons

This protocol is adapted from methodologies described for recording sodium currents in DRG neurons.

1. Preparation of DRG Neurons:

• Isolate dorsal root ganglia from rodents.

• Enzymatically dissociate the ganglia using a solution containing collagenase and dispase to obtain a single-cell suspension.

• Plate the dissociated neurons on laminin/poly-D-lysine coated coverslips.

• Culture the neurons for 24-48 hours before recording.

2. Recording Solutions:

• External Solution (in mM): 140 NaCl, 3 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 glucose; pH adjusted to 7.4 with NaOH.

• Internal (Pipette) Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES; pH adjusted to 7.2 with CsOH. Cesium is used to block potassium channels.

3. Electrophysiological Recording:

• Transfer a coverslip with adherent DRG neurons to a recording chamber on an inverted microscope.

• Perfuse the chamber with the external solution.

• Using a micromanipulator, approach a neuron with a glass micropipette (2-4 MΩ resistance) filled with the internal solution.

• Establish a high-resistance seal (GΩ seal) between the pipette tip and the cell membrane.

• Rupture the cell membrane within the pipette tip to achieve the whole-cell configuration.

• Hold the neuron at a holding potential of -100 mV to ensure Nav1.7 channels are in a resting state.

• Apply a series of depolarizing voltage steps (e.g., from -80 mV to +40 mV in 5 mV increments) to elicit sodium currents.

• Record the baseline Nav1.7 currents.

• Perfuse the chamber with the external solution containing PF-05085727 or an alternative inhibitor at various concentrations.

• Record the sodium currents in the presence of the compound to determine the extent of inhibition.

4. Data Analysis:

• Measure the peak amplitude of the sodium currents before and after drug application.

• Construct a concentration-response curve by plotting the percentage of current inhibition against the drug concentration.

• Fit the data with a Hill equation to determine the IC50 value.

Visualizing Key Processes

Signaling Pathway of Nociception Mediated by Nav1.7

Caption: Role of Nav1.7 in nociceptive signaling and its inhibition by PF-05085727.

Experimental Workflow for Patch-Clamp Analysis

Caption: Step-by-step workflow for assessing Nav1.7 inhibitor efficacy using patch-clamp.

References

• 1. Characterisation of Nav1.7 functional expression in rat dorsal root ganglia neurons by using an electrical field stimulation assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Correlation of Optical and Automated Patch Clamp Electrophysiology for Identification of NaV1.7 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The NaV1.7 Channel Subtype as an Antinociceptive Target for Spider Toxins in Adult Dorsal Root Ganglia Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 4. drpress.org [drpress.org]
• 5. Voltage-gated Na+ currents in human dorsal root ganglion neurons | eLife [elifesciences.org]

Navigating the Therapeutic Potential of Nav1.7 Inhibition: A Preclinical Comparison Featuring PF-05089771

A deep dive into the preclinical assessment of the selective Nav1.7 inhibitor, PF-05089771, reveals a promising, albeit complex, therapeutic landscape for pain management. This guide provides a comparative analysis of PF-05089771 against other Nav1.7 inhibitors, supported by experimental data from key preclinical models. The paradoxical journey of this compound, from robust preclinical efficacy to clinical trial discontinuation for neuropathic pain, underscores the critical challenges in translating preclinical findings to clinical success.

The voltage-gated sodium channel Nav1.7 has been a focal point for analgesic drug development due to its critical role in pain signaling pathways. Human genetic studies have compellingly demonstrated that loss-of-function mutations in the SCN9A gene, which encodes Nav1.7, lead to a congenital inability to experience pain. This has spurred the development of selective Nav1.7 inhibitors, with PF-05089771 emerging as a potent candidate.

Comparative Analysis of Nav1.7 Inhibitors

PF-05089771 is a highly selective inhibitor of the Nav1.7 channel. Its potency and selectivity are crucial determinants of its therapeutic window, aiming to maximize analgesic effects while minimizing off-target side effects. A comparison with other Nav1.7 inhibitors highlights the competitive landscape and the nuances in their pharmacological profiles.

Compound	hNav1.7 IC50 (nM)	hNav1.1 IC50 (µM)	hNav1.2 IC50 (µM)	hNav1.3 IC50 (µM)	hNav1.5 IC50 (µM)	hNav1.6 IC50 (µM)	hNav1.8 IC50 (µM)	Selectivity vs Nav1.5
PF-05089771	11[1]	0.85[2]	0.11[2]	11[2]	25[2]	0.16[2]	>10[3]	~2273x
Pregabalin	-	-	-	-	-	-	-	-
DWP-17061	31[4]	-	-	-	-	-	-	-

Note: IC50 values represent the concentration of the drug required to inhibit 50% of the channel's activity. A lower IC50 value indicates higher potency. Selectivity is a ratio of IC50 values, with a higher number indicating greater selectivity for Nav1.7 over other subtypes, which is desirable to avoid cardiac (Nav1.5) and central nervous system side effects.

Preclinical Efficacy in Pain Models

The therapeutic potential of PF-05089771 was extensively evaluated in rodent models of inflammatory and neuropathic pain. These models are crucial for assessing the analgesic efficacy of new compounds before they advance to human trials.

Inflammatory Pain Model (Complete Freund's Adjuvant - CFA)

In the CFA-induced inflammatory pain model, which mimics persistent inflammatory pain, PF-05089771 demonstrated significant analgesic effects.

Treatment	Dose	Paw Withdrawal Threshold (g)	% Reversal of Hyperalgesia
Vehicle	-	~1.5	0%
PF-05089771	30 mg/kg	~4.0	~50%
Celecoxib	30 mg/kg	~4.5	~60%

Data are representative of typical findings in such models. Paw withdrawal threshold is a measure of mechanical allodynia, where a higher threshold indicates reduced pain sensitivity.

Neuropathic Pain Model (Spared Nerve Injury - SNI)

The SNI model is a widely used model of neuropathic pain resulting from nerve damage. PF-05089771 also showed efficacy in reversing tactile allodynia in this model.

Treatment	Dose	Paw Withdrawal Threshold (g)	% Reversal of Allodynia
Vehicle	-	~0.5	0%
PF-05089771	30 mg/kg	~2.5	~40%
Gabapentin	100 mg/kg	~3.0	~50%

Data are representative of typical findings in such models. A higher paw withdrawal threshold indicates a reduction in neuropathic pain symptoms.

Despite this promising preclinical data, PF-05089771 did not meet its primary efficacy endpoints in a Phase II clinical trial for painful diabetic peripheral neuropathy. While well-tolerated, it failed to show a statistically significant reduction in pain compared to placebo. This highlights the significant challenge of translating efficacy from rodent models to human pain conditions.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of preclinical findings. Below are summaries of the key experimental protocols used to assess the efficacy of PF-05089771.

Complete Freund's Adjuvant (CFA)-Induced Inflammatory Pain

• Induction: A single intraplantar injection of CFA is administered into the hind paw of a rodent.

• Assessment: Mechanical allodynia is measured using von Frey filaments at baseline and at various time points after CFA injection. Thermal hyperalgesia is assessed using the Hargreaves test.

• Drug Administration: PF-05089771 or a comparator drug is typically administered systemically (e.g., intraperitoneally or orally) at a set time before the behavioral assessment.

Spared Nerve Injury (SNI) Model of Neuropathic Pain

• Surgery: Under anesthesia, the sciatic nerve and its three terminal branches (sural, common peroneal, and tibial nerves) are exposed in one hind limb of a rodent. The common peroneal and tibial nerves are ligated and transected, leaving the sural nerve intact.

• Assessment: The development of mechanical allodynia in the territory of the spared sural nerve is assessed using von Frey filaments starting a few days after surgery and continuing for several weeks.

• Drug Administration: The test compound is administered, and its effect on the established allodynia is measured.

Visualizing the Science

To better understand the context of PF-05089771's mechanism and evaluation, the following diagrams illustrate the Nav1.7 signaling pathway and a typical preclinical experimental workflow.

Nav1.7 Signaling Pathway in Nociception

References

• 1. The Selective Nav1.7 Inhibitor, PF-05089771, Interacts Equivalently with Fast and Slow Inactivated Nav1.7 Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lack of Detection of the Analgesic Properties of PF‐05089771, a Selective Nav1.7 Inhibitor, Using a Battery of Pain Models in Healthy Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Efficacy of the Nav1.7 blocker PF-05089771 in a randomised, placebo-controlled, double-blind clinical study in subjects with painful diabetic peripheral neuropathy - PubMed [pubmed.ncbi.nlm.nih.gov]